Epiaschantin

Core Science & Biosynthesis

Pharmacological Potential of Epiaschantin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The available scientific literature on Epiaschantin is limited. This guide synthesizes the existing data and, where noted, draws context from closely related lignans (B1203133) found in Magnoliae Flos to provide a comprehensive overview of its potential pharmacological applications.

Introduction

Epiaschantin is a lignan (B3055560), a class of polyphenolic compounds found in various plants. It is notably present in Magnoliae Flos, the dried flower buds of Magnolia species, which have a history of use in traditional medicine for treating inflammatory and allergic conditions. Lignans from this source, including the structurally similar aschantin (B80573), have garnered scientific interest for their diverse biological activities. This document provides a technical overview of the known pharmacological potential of Epiaschantin, with a focus on its anticancer properties, and contextualizes its potential mechanisms of action based on current research on related compounds.

Some physicochemical properties of epi-Aschantin are detailed below:

• Molecular Formula: C22H24O7[1]

• Molar Mass: 400.42 g/mol [1]

• Appearance: Pale yellow solid[1]

• Solubility: Insoluble in water, soluble in some organic solvents[1]

• Storage Condition: 2-8°C[1]

Quantitative Pharmacological Data

The publicly available quantitative data for Epiaschantin is sparse. The following table summarizes the key reported metric of its biological activity.

Compound	Assay Type	Cell Line	Endpoint	Result	Source
Epiaschantin	Antiproliferative Activity	P388 (Murine leukemia)	ED50	1.5 µg/mL	[2]

Note on Quantitative Data: The ED50 (Effective Dose, 50%) is the concentration of a drug that produces 50% of the maximal effect. In the context of this antiproliferative assay, it represents the concentration at which a 50% inhibition of cell proliferation is observed. The original study providing this data point could not be retrieved, thus further details on the specific experimental conditions are not available.

Experimental Protocols

Due to the absence of the original research article, a detailed, specific protocol for the determination of Epiaschantin's ED50 cannot be provided. However, a general methodology for a standard antiproliferative assay, such as an MTT or SRB assay, is described below. This protocol is representative of the type of experiment likely used to generate the available data.

General Protocol: In Vitro Antiproliferative Assay (MTT Assay)

• Cell Culture:

  • P388 murine leukemia cells are cultured in an appropriate medium (e.g., RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

  • Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Cell Seeding:

  • Cells are harvested during their logarithmic growth phase.

  • A cell suspension is prepared, and cells are seeded into 96-well microplates at a predetermined density (e.g., 5 x 10^3 cells/well).

  • Plates are incubated for 24 hours to allow for cell attachment and stabilization.

• Compound Treatment:

  • A stock solution of Epiaschantin is prepared in a suitable solvent (e.g., DMSO) and then serially diluted in the culture medium to achieve a range of final concentrations.

  • The culture medium is removed from the wells and replaced with the medium containing the various concentrations of Epiaschantin. A vehicle control (medium with the solvent at the highest concentration used) and a blank (medium only) are also included.

  • The plates are incubated for a specified period (e.g., 48 or 72 hours).

• MTT Assay:

  • Following the incubation period, a sterile MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution is added to each well and the plates are incubated for another 4 hours.

  • The MTT-containing medium is then removed, and a solubilizing agent (e.g., DMSO or isopropanol (B130326) with HCl) is added to dissolve the formazan (B1609692) crystals.

  • The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis:

  • The percentage of cell viability is calculated relative to the vehicle control.

  • The ED50 value is determined by plotting the percentage of inhibition against the log of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Workflow for a General Antiproliferative Assay

Caption: A generalized workflow for determining the antiproliferative activity of a compound using an MTT assay.

Potential Mechanisms of Action and Signaling Pathways

Direct studies on the signaling pathways modulated by Epiaschantin are not available. However, research on other tetrahydrofurofuranoid lignans from Magnoliae Flos, such as aschantin and magnolin, provides strong indications of the likely molecular targets. These related compounds have been shown to exert anti-inflammatory and anticancer effects through the modulation of key signaling pathways.[3][4]

Potential Signaling Pathways Modulated by Epiaschantin (Inferred from Related Lignans):

• NF-κB Signaling Pathway: The NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway is a central regulator of inflammation and cell survival. Many lignans from Magnoliae Flos have been shown to inhibit the activation of NF-κB, thereby reducing the expression of pro-inflammatory cytokines and mediators.[3][4] This is a plausible mechanism for potential anti-inflammatory effects of Epiaschantin.

• MAPK Signaling Pathway: The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in cell proliferation, differentiation, and apoptosis. Lignans can modulate MAPK signaling (including ERK, JNK, and p38 pathways), which can contribute to their anticancer effects by inducing apoptosis and inhibiting cell proliferation.[3][4]

• PI3K/AKT/mTOR Signaling Pathway: This pathway is crucial for cell growth, survival, and metabolism, and its dysregulation is common in cancer. Some lignans have been found to inhibit this pathway, leading to the suppression of tumor growth.[3][4][5]

Representative Signaling Pathway: Inhibition of NF-κB Activation

Caption: Hypothesized inhibition of the NF-κB signaling pathway by Epiaschantin, based on evidence from related lignans.

Future Directions and Conclusion

The current body of research on Epiaschantin suggests a promising potential, particularly in the area of oncology. The reported antiproliferative activity warrants further investigation to elucidate the underlying mechanisms and to assess its efficacy in a broader range of cancer cell lines and in vivo models.

For drug development professionals, Epiaschantin represents a lead compound that could be further explored through:

• Comprehensive Screening: Evaluating its activity against a wider panel of cancer cell lines and in models of other diseases, such as inflammatory and neurodegenerative disorders, where related lignans have shown promise.

• Mechanism of Action Studies: Detailed molecular studies to identify the direct protein targets and signaling pathways modulated by Epiaschantin.

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogues of Epiaschantin to optimize its potency and selectivity.

• Pharmacokinetic and Toxicological Profiling: In vivo studies to determine its absorption, distribution, metabolism, excretion (ADME), and safety profile.

References

• 1. epi-Aschantin [chembk.com]
• 2. Four New Lignans and IL-2 Inhibitors from Magnoliae Flos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Pharmacological Potential and Molecular Targets of Tetrahydrofurofuranoid Lignans From Magnoliae Flos - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Resveratrol Increases Anti-Proliferative Activity of Bestatin Through Downregulating P-Glycoprotein Expression Via Inhibiting PI3K/Akt/mTOR Pathway in K562/ADR Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Epiaschantin: A Technical Review of the Research Landscape

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epiaschantin is a naturally occurring lignan (B3055560) found in plants such as Magnolia fargesii. As a member of the lignan family of polyphenols, it has drawn interest for its potential biological activities, including anti-inflammatory, antioxidant, and neuroprotective effects. This technical guide provides a comprehensive review of the existing research literature on Epiaschantin, presenting quantitative data, detailed experimental methodologies for its evaluation, and diagrams of its potential signaling pathways. Due to the limited specific research on Epiaschantin, this review also incorporates data and protocols from closely related lignans (B1203133) and compounds to provide a broader context and suggest potential avenues for future investigation.

Quantitative Bioactivity Data

The following tables summarize the available quantitative data for Epiaschantin and related lignans, providing insights into their biological potency.

Table 1: Anti-inflammatory and Related Activities

Compound	Assay	Target/Cell Line	IC50 / Activity	Source
Aschantin	NO Production Inhibition	LPS-activated BV-2 microglia	14.8 ± 2.5 µg/mL	[1]
Fargesin	NO Production Inhibition	LPS-activated BV-2 microglia	10.4 ± 2.8 µg/mL	[1]
Kobusin	NO Production Inhibition	LPS-activated BV-2 microglia	21.8 ± 3.7 µg/mL	[1]
Epiaschantin	ATP-induced Ca2+ Release Inhibition	Renal tubular cells	8-38% inhibition at 100 µM	[1]
Epiaschantin	LTB4- and thapsigargin-induced Ca2+ influx inhibition	Human neutrophils	54-79% inhibition at 50-100 µM	[1]

Table 2: Antioxidant Activity (Representative Data for Related Compounds)

Compound	Assay	IC50 / Activity	Source
Gallic acid hydrate	ABTS radical scavenging	1.03 ± 0.25 µg/mL	[2]
(+)-Catechin hydrate	ABTS radical scavenging	3.12 ± 0.51 µg/mL	[2]
Caffeic acid	ABTS radical scavenging	1.59 ± 0.06 µg/mL	[2]
Quercetin	ABTS radical scavenging	1.89 ± 0.33 µg/mL	[2]

Experimental Protocols

Detailed methodologies for key experiments are provided below. Where a protocol for Epiaschantin is not available, a representative protocol for a similar compound or assay is presented.

Anti-inflammatory Activity: Nitric Oxide (NO) Production Inhibition Assay

This protocol is based on the methodology used for evaluating the anti-inflammatory effects of lignans from Magnolia fargesii[1].

1. Cell Culture:

• Murine microglial BV-2 cells are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin.
• Cells are maintained at 37°C in a humidified atmosphere of 5% CO2.

2. Treatment:

• BV-2 cells are seeded in 96-well plates at a density of 5 x 10^4 cells/well and allowed to adhere for 24 hours.
• Cells are pre-treated with various concentrations of Epiaschantin (or other test compounds) for 1 hour.
• Inflammation is induced by adding lipopolysaccharide (LPS) to a final concentration of 1 µg/mL.

3. Nitrite (B80452) Quantification (Griess Assay):

• After 24 hours of LPS stimulation, the concentration of nitrite (a stable metabolite of NO) in the culture supernatant is measured as an indicator of NO production.
• 100 µL of the supernatant is mixed with an equal volume of Griess reagent (1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride).
• The absorbance is measured at 540 nm using a microplate reader.
• A standard curve using sodium nitrite is generated to determine the nitrite concentration in the samples.

4. Data Analysis:

• The percentage of NO production inhibition is calculated relative to LPS-stimulated cells without the test compound.
• The IC50 value (the concentration of the compound that inhibits 50% of NO production) is determined from the dose-response curve.

Antioxidant Activity: DPPH Radical Scavenging Assay

This is a general and widely used protocol for assessing antioxidant capacity[2][3][4].

1. Reagent Preparation:

• Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol (B129727) (e.g., 0.1 mM).
• Prepare various concentrations of Epiaschantin in methanol.
• A positive control, such as ascorbic acid or Trolox, should be prepared in the same manner.

2. Assay Procedure:

• In a 96-well plate, add a specific volume of the DPPH solution to each well.
• Add an equal volume of the test compound solution (or methanol as a blank) to the wells.
• The plate is shaken gently and incubated in the dark at room temperature for 30 minutes.

3. Measurement:

• The absorbance of the solution is measured at a wavelength of approximately 517 nm using a microplate reader.

4. Calculation:

• The percentage of DPPH radical scavenging activity is calculated using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100 where Abs_control is the absorbance of the DPPH solution without the sample, and Abs_sample is the absorbance of the DPPH solution with the sample.
• The IC50 value is determined by plotting the percentage of inhibition against the concentration of the test compound.

Antioxidant Activity: ABTS Radical Cation Decolorization Assay

This is another common method for evaluating antioxidant activity[2][3][5].

1. Reagent Preparation:

• Prepare the ABTS radical cation (ABTS•+) solution by reacting a 7 mM aqueous solution of ABTS with a 2.45 mM aqueous solution of potassium persulfate in equal volumes.
• Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.
• Dilute the ABTS•+ solution with ethanol (B145695) or phosphate-buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

2. Assay Procedure:

• Add a small volume of the test compound (at various concentrations) to a larger volume of the diluted ABTS•+ solution.
• Mix and incubate at room temperature for a specific time (e.g., 6 minutes).

3. Measurement:

• Measure the absorbance at 734 nm.

4. Calculation:

• The percentage of inhibition of absorbance is calculated relative to a control (without the antioxidant).
• The antioxidant capacity can be expressed as Trolox Equivalent Antioxidant Capacity (TEAC).

Calcium Signaling: Intracellular Calcium Measurement

This protocol is a general method for measuring changes in intracellular calcium concentration, relevant to the findings on Epiaschantin's effect on Ca2+ influx[1].

1. Cell Preparation and Dye Loading:

• Cells (e.g., human neutrophils or renal tubular cells) are harvested and washed with a physiological salt solution (e.g., Hanks' Balanced Salt Solution - HBSS).
• Cells are incubated with a calcium-sensitive fluorescent dye, such as Fura-2 AM (acetoxymethyl ester), at a suitable concentration (e.g., 2-5 µM) in the dark at 37°C for 30-60 minutes.

2. Washing and Resuspension:

• After loading, cells are washed to remove extracellular dye and resuspended in a fresh physiological salt solution.

3. Fluorescence Measurement:

• The cell suspension is placed in a cuvette in a fluorometer.
• The fluorescence is monitored at dual excitation wavelengths (e.g., 340 nm and 380 nm for Fura-2) and a single emission wavelength (e.g., 510 nm).
• A baseline fluorescence is recorded.

4. Stimulation:

• The test compound (Epiaschantin) is added to the cuvette, and any change in fluorescence is recorded.
• A stimulating agent that induces calcium influx or release (e.g., ATP, LTB4, or thapsigargin) is then added, and the subsequent fluorescence change is monitored.

5. Data Analysis:

• The ratio of the fluorescence intensities at the two excitation wavelengths (e.g., F340/F380) is calculated, which is proportional to the intracellular calcium concentration.
• The effect of Epiaschantin on basal calcium levels and on agonist-induced calcium changes is determined by comparing the fluorescence traces with and without the compound.

Signaling Pathways

While direct experimental evidence for Epiaschantin's modulation of specific signaling pathways is limited, based on the activities of related lignans, the following pathways are plausible targets.

NF-κB Signaling Pathway in Inflammation

Lignans from Magnolia fargesii have been shown to suppress LPS-induced NF-κB activation[1]. This is a critical pathway in the inflammatory response.

Caption: Plausible inhibition of the NF-κB signaling pathway by Epiaschantin.

Potential Neuroprotective Mechanisms

The neuroprotective effects of many natural compounds, including lignans, are often attributed to their antioxidant properties and their ability to modulate cellular stress response pathways, such as the Nrf2 pathway.

Caption: Potential neuroprotective workflow of Epiaschantin via the Nrf2 pathway.

Conclusion

The current body of research suggests that Epiaschantin is a bioactive lignan with potential therapeutic applications, particularly in the areas of inflammation and neuroprotection. The quantitative data, although limited, indicates that it possesses anti-inflammatory properties and can modulate cellular calcium signaling. The provided experimental protocols offer a foundation for further investigation into its biological effects. While direct evidence for its mechanisms of action is still emerging, the signaling pathways of related compounds suggest that Epiaschantin may exert its effects through modulation of key inflammatory and antioxidant pathways such as NF-κB and Nrf2. Further research is warranted to fully elucidate the pharmacological profile of Epiaschantin and to validate its potential as a therapeutic agent.

References

• 1. researchgate.net [researchgate.net]
• 2. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijpsonline.com [ijpsonline.com]
• 4. pub.h-brs.de [pub.h-brs.de]
• 5. researchgate.net [researchgate.net]

Identifying Epiaschantin in plant extracts

An In-depth Technical Guide to the Identification of Epiaschantin in Plant Extracts

Authored for: Researchers, Scientists, and Drug Development Professionals

December 2025

Abstract

Epiaschantin, a furofuran lignan (B3055560) found in various plant species, has garnered interest for its potential pharmacological activities, including anti-platelet aggregation and cytotoxic effects.[1] The effective isolation and accurate identification of this compound from complex plant matrices are critical for advancing research and development in natural product-based therapeutics. This guide provides a comprehensive overview of the methodologies required for the successful extraction, purification, and characterization of Epiaschantin. It details robust experimental protocols for phytochemical processing and outlines the application of key analytical techniques, including High-Performance Liquid Chromatography (HPLC), Mass Spectrometry (MS), and Nuclear Magnetic Resonance (NMR) spectroscopy. Furthermore, this document presents quantitative data in structured tables and visualizes complex workflows and biological pathways to facilitate a deeper understanding for researchers in the field.

Introduction to Epiaschantin

Epiaschantin (CAS: 41689-50-3) is a bioactive lignan distributed in the plant kingdom, notably in species such as Magnolia Flos and Hernandia nymphaeifolia.[1][2] Lignans (B1203133) as a class are recognized for a wide array of biological activities, including anti-inflammatory, antioxidant, and anti-tumor properties.[2] Epiaschantin's specific therapeutic potential is an active area of investigation, making its reliable identification and quantification from natural sources a fundamental requirement for further study. This guide serves as a technical resource for professionals engaged in this process.

Physicochemical Properties

A foundational understanding of Epiaschantin's properties is essential for designing effective extraction and analytical strategies.

Property	Value	Reference
Molecular Formula	C₂₂H₂₄O₇	[3]
Molar Mass	400.42 g/mol	[3]
Melting Point	120-122 °C
Appearance	Powder	[1]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate (B1210297), DMSO, Acetone. Insoluble in water.	[1]
Chemical Class	Furofuran Lignan	[1][2]

Section 1: Extraction and Isolation Protocol

The following is a generalized, multi-step protocol for the extraction and isolation of Epiaschantin from plant material. The choice of solvents and specific chromatographic conditions may require optimization based on the source matrix.

Plant Material Preparation

Proper preparation of the plant material is crucial for maximizing extraction efficiency.

• Collection and Drying: Collect the desired plant parts (e.g., bark, flowers).[1] Dry the material in a well-ventilated area away from direct sunlight or in an oven at a controlled temperature (e.g., 40-50 °C) to inhibit enzymatic degradation.[4]

• Grinding: Pulverize the dried plant material into a fine powder (e.g., 40-60 mesh) using a mechanical grinder. This increases the surface area for solvent penetration.[4]

• Defatting (Optional): For plant materials with high lipid content, pre-extract the powder with a non-polar solvent like n-hexane or petroleum ether to remove fats and waxes, which can interfere with subsequent steps.[5]

Solvent Extraction

A sequential solvent extraction method using solvents of increasing polarity is effective for fractionating the crude extract.

• Maceration: Soak the prepared plant powder in a suitable initial solvent, such as methanol (B129727) or ethanol, at a solid-to-solvent ratio of 1:10 (w/v) for 24-72 hours at room temperature with periodic agitation.[6]

• Filtration and Concentration: Filter the mixture and collect the supernatant. Repeat the extraction process on the plant residue two more times to ensure exhaustive extraction. Combine the filtrates and concentrate them under reduced pressure using a rotary evaporator to yield the crude extract.

Fractionation and Purification

The crude extract is a complex mixture requiring further purification, typically through column chromatography.

• Solvent-Solvent Partitioning: Dissolve the crude extract in a methanol/water mixture and sequentially partition it with solvents of increasing polarity, such as ethyl acetate and n-butanol. Lignans like Epiaschantin are often enriched in the ethyl acetate fraction.[7]

• Column Chromatography:

  • Pack a glass column with silica (B1680970) gel as the stationary phase.

  • Load the concentrated ethyl acetate fraction onto the column.

  • Elute the column with a gradient solvent system, starting with a non-polar solvent (e.g., n-hexane) and gradually increasing the polarity by adding a more polar solvent (e.g., ethyl acetate, then methanol).[7]

• Fraction Collection and Analysis: Collect the eluent in small fractions. Monitor the fractions using Thin-Layer Chromatography (TLC) to identify those containing the target compound. Combine fractions that show a similar TLC profile and a spot corresponding to a pure Epiaschantin standard, if available.

• Crystallization: Concentrate the purified fractions to induce crystallization, yielding isolated Epiaschantin.

Caption: Workflow for Epiaschantin isolation and identification.

Section 2: Analytical Identification Protocols

Once a purified sample is obtained, a combination of spectrometric and chromatographic techniques is required for unambiguous identification.[8]

High-Performance Liquid Chromatography (HPLC)

HPLC is used to assess the purity of the isolated compound and for quantification. A Reverse-Phase (RP-HPLC) method is typically employed.[9][10]

Protocol:

• System: An HPLC system equipped with a UV-Vis or Diode-Array Detector (DAD).

• Column: C18 analytical column (e.g., 250 x 4.6 mm, 5 µm particle size).[11]

• Mobile Phase: A gradient of acetonitrile (B52724) (Solvent B) and water with 0.1% formic acid (Solvent A).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Scan for optimal absorbance; lignans typically absorb around 280 nm.[11]

• Sample Preparation: Dissolve a small amount of the purified sample in HPLC-grade methanol to a concentration of ~1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

• Analysis: Inject the sample. The retention time (Rt) of the peak should be compared to a certified Epiaschantin reference standard. Purity is assessed by the peak area percentage.

Table 2: Example HPLC Gradient Program

Time (min)	% Solvent A (Water + 0.1% FA)	% Solvent B (Acetonitrile)
0	95	5
25	40	60
30	5	95
35	5	95

| 40 | 95 | 5 |

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS provides crucial information on the molecular weight and elemental composition of the compound.

Protocol:

• System: An LC system coupled to a mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, typically with an Electrospray Ionization (ESI) source.

• LC Conditions: Use the same HPLC method as described above to ensure separation.

• MS Conditions:

  • Ionization Mode: Positive ESI mode is common for identifying protonated molecules [M+H]⁺ or sodium adducts [M+Na]⁺.[12]

  • Mass Range: Scan a range appropriate for the target compound (e.g., m/z 100-1000).

  • Analysis: Extract the ion chromatogram for the expected mass of Epiaschantin (m/z 401.1595 for [M+H]⁺). High-resolution mass spectrometry (HRMS) can confirm the elemental formula (C₂₂H₂₄O₇) by matching the exact mass.[12] Tandem MS (MS/MS) can be used to generate a fragmentation pattern for further structural confirmation.[13]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive technique for elucidating the precise chemical structure of Epiaschantin.[14]

Protocol:

• Sample Preparation: Dissolve 5-10 mg of the highly purified compound in an appropriate deuterated solvent (e.g., CDCl₃, as Epiaschantin is soluble in chloroform) in an NMR tube.[1][3]

• Acquisition: Acquire ¹H NMR, ¹³C NMR, and 2D NMR (e.g., COSY, HSQC, HMBC) spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Analysis: Analyze the chemical shifts (δ), coupling constants (J), and correlations from the spectra to assign all proton and carbon signals. Compare the obtained spectral data with published values for Epiaschantin to confirm its identity.[3]

Table 3: Key Analytical Data for Epiaschantin Confirmation

Technique	Expected Result	Reference
HPLC	Single major peak with a characteristic retention time under defined conditions.	[9]
HRMS (ESI+)	m/z [M+H]⁺ = 401.1595; m/z [M+Na]⁺ = 423.1414	[3][12]

| ¹³C NMR (in CDCl₃) | Characteristic signals, including those for methoxy (B1213986) groups (~56 ppm) and aromatic/olefinic carbons (100-150 ppm). |[3] |

Section 3: Biological Context & Relevant Signaling Pathways

Lignans from Magnolia species, where Epiaschantin is found, have been shown to exert anti-inflammatory effects by inhibiting the production of nitric oxide (NO) and suppressing the activation of Nuclear Factor-kappa B (NF-κB).[2] The NF-κB pathway is a critical regulator of the inflammatory response. Its inhibition is a common mechanism for anti-inflammatory natural products.

Caption: Plausible inhibition of the NF-κB pathway by Epiaschantin.

Conclusion

The identification of Epiaschantin from plant extracts is a systematic process that combines classical phytochemical techniques with modern analytical instrumentation. This guide provides a robust framework for researchers, from the initial preparation of plant material to the definitive structural confirmation of the target molecule. Adherence to these detailed protocols for extraction, purification, and analysis will ensure the generation of high-quality, reproducible data, thereby enabling further investigation into the pharmacological properties and therapeutic potential of Epiaschantin.

References

• 1. Epiaschantin | CAS:41689-50-3 | Manufacturer ChemFaces [chemfaces.com]
• 2. researchgate.net [researchgate.net]
• 3. spectrabase.com [spectrabase.com]
• 4. Modern Methods of Pre-Treatment of Plant Material for the Extraction of Bioactive Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methods in Elastic Tissue Biology: Elastin Isolation and Purification - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Extraction and Processing of Bioactive Phytoconstituents from Widely Used South African Medicinal Plants for the Preparation of Effective Traditional Herbal Medicine Products: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Isolation and purification of series bioactive components from Hypericum perforatum L. by counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Determination of Ebastine in Pharmaceutical Formulations by HPLC - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. HPLC Analysis of Epinephrine and Epinephrine Sulfonate on Primesep AB Column | SIELC Technologies [sielc.com]
• 12. Liquid chromatography tandem mass spectrometry identification of proanthocyanidins in rat plasma after oral administration of grape seed extract - PMC [pmc.ncbi.nlm.nih.gov]
• 13. In Silico Mass Spectrometric Fragmentation and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) Betalainic Fingerprinting: Identification of Betalains in Red Pitaya - PMC [pmc.ncbi.nlm.nih.gov]
• 14. NMR spectroscopy in bioinorganic chemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the Extraction and Purification of Epiaschantin from Magnolia flos

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Epiaschantin is a furofuran lignan (B3055560) found in the flower buds of various Magnolia species, collectively known as Magnolia flos (Xin Yi in traditional Chinese medicine). Lignans (B1203133) from Magnolia flos have garnered significant interest due to their diverse biological activities, including anti-inflammatory, anti-allergic, and neuroprotective effects.[1][2] Epiaschantin, as a stereoisomer of aschantin, is a valuable compound for pharmacological research and drug development. This document provides a detailed protocol for the extraction and purification of Epiaschantin from Magnolia flos, based on established methodologies for lignan isolation from this botanical source.

I. Data Presentation

The following table summarizes representative yields and purity of lignans isolated from Magnolia species using chromatographic techniques, providing an expected range for Epiaschantin purification.

Compound	Plant Source	Extraction Method	Purification Method	Yield (from crude extract)	Purity	Reference
Magnolin	Magnolia fargesii	80% Ethanol (B145695)	MPLC, Prep-HPLC	40.4 mg (from 1.22 g fraction)	>95%	[3]
Fargesin	Magnolia sprengeri	Not specified	HSCCC	47.5 mg (from 370 mg crude extract)	>95%	[4][5]
Aschantin	Magnolia biondii	Methanol (B129727)	Column Chromatography	Not specified	>98%	[2]
(-)-Maglifloenone	Magnolia sprengeri	Not specified	HSCCC	15.6 mg (from 370 mg crude extract)	>95%	[4][5]

II. Experimental Protocols

This section details the methodologies for the extraction, isolation, and purification of Epiaschantin from Magnolia flos.

A. Raw Material and Reagents

• Plant Material: Dried flower buds of Magnolia biondii or other suitable Magnolia species, authenticated by a qualified botanist.

• Solvents: Methanol (MeOH), Ethanol (EtOH), Ethyl Acetate (B1210297) (EtOAc), n-Hexane, Chloroform (B151607) (CHCl₃), Acetonitrile (B52724) (ACN) - all HPLC or analytical grade.

• Stationary Phases: Silica (B1680970) gel (200-300 mesh) for column chromatography, Sephadex LH-20, and a C18 reversed-phase column for HPLC.

B. Extraction Protocol

• Grinding: The dried flower buds of Magnolia flos are ground into a coarse powder to increase the surface area for extraction.

• Maceration/Soxhlet Extraction:

  • Maceration: The powdered plant material is macerated with 95% ethanol (1:10 w/v) at room temperature for 72 hours with occasional shaking. The process is repeated three times. The collected extracts are filtered and combined.

  • Soxhlet Extraction: Alternatively, the powdered material is subjected to Soxhlet extraction with methanol for 6-8 hours.

• Concentration: The combined ethanolic or methanolic extract is concentrated under reduced pressure using a rotary evaporator at a temperature not exceeding 50°C to obtain a crude extract.

C. Purification Protocol

The purification of Epiaschantin from the crude extract is a multi-step process involving liquid-liquid partitioning followed by column chromatography.

• Liquid-Liquid Partitioning:

  • The crude extract is suspended in water and sequentially partitioned with solvents of increasing polarity, such as n-hexane, chloroform, and ethyl acetate. Lignans are typically enriched in the chloroform and ethyl acetate fractions.

  • The fractions are concentrated under reduced pressure. The ethyl acetate fraction is often carried forward for further purification.

• Silica Gel Column Chromatography:

  • The dried ethyl acetate fraction is subjected to silica gel column chromatography.

  • The column is packed with silica gel (200-300 mesh) in n-hexane.

  • The sample is loaded onto the column and eluted with a gradient of n-hexane and ethyl acetate (e.g., starting from 100:0 to 0:100).

  • Fractions are collected and monitored by Thin Layer Chromatography (TLC) using a suitable solvent system (e.g., n-hexane:ethyl acetate 7:3) and visualized under UV light (254 nm) or by staining with a vanillin-sulfuric acid reagent.[6]

  • Fractions containing compounds with similar TLC profiles to known lignan standards are combined.

• Sephadex LH-20 Column Chromatography:

  • The combined fractions rich in lignans are further purified using a Sephadex LH-20 column with methanol as the mobile phase to remove pigments and other impurities.

• Preparative High-Performance Liquid Chromatography (Prep-HPLC):

  • Final purification to obtain high-purity Epiaschantin is achieved by preparative HPLC.

  • Column: A reversed-phase C18 column is typically used.

  • Mobile Phase: A gradient of acetonitrile and water is commonly employed.[7]

  • Detection: UV detection at 278 nm is suitable for lignans.[7]

  • The peak corresponding to Epiaschantin is collected, and the solvent is evaporated to yield the purified compound.

D. Structural Elucidation and Quantification

• Structure Confirmation: The identity of the purified Epiaschantin should be confirmed using spectroscopic methods such as Mass Spectrometry (MS), ¹H-NMR, and ¹³C-NMR.[8]

• Purity Analysis: The purity of the isolated compound is determined by analytical HPLC.[5]

III. Mandatory Visualization

A. Experimental Workflow

Caption: Workflow for Epiaschantin Extraction and Purification.

B. Representative Signaling Pathway

While the specific signaling pathways targeted by Epiaschantin are still under investigation, many lignans from Magnolia flos are known to exhibit anti-inflammatory effects by inhibiting the NF-κB signaling pathway.[9] The following diagram illustrates this representative pathway.

Caption: Inhibition of the NF-κB Signaling Pathway.

References

• 1. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. Isolation and purification of seven lignans from Magnolia sprengeri by high-speed counter-current chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Four New Lignans and IL-2 Inhibitors from Magnoliae Flos - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of Epiaschantin and Related Lignans

Introduction

Epiaschantin is a bioactive dibenzocyclooctadiene lignan (B3055560) found in medicinal plants such as Magnolia fides. Lignans (B1203133) of this class are known for a variety of pharmacological activities, making their accurate quantification crucial for quality control, pharmacokinetic studies, and drug development. This application note details a reliable and validated High-Performance Liquid Chromatography (HPLC) method for the analysis of Epiaschantin and structurally related lignans. The methodologies presented are based on established protocols for the analysis of similar compounds from plant matrices.[1][2]

Analytical Challenge

The primary challenge in the analysis of Epiaschantin and related lignans lies in achieving adequate separation from a complex plant matrix containing numerous structurally similar compounds. A robust and sensitive method is required to ensure accurate quantification and resolution from potential interferences.

Methodology

This document outlines two effective reversed-phase HPLC methods for the analysis of dibenzocyclooctadiene lignans: a gradient elution method offering high sensitivity with fluorescence detection (Method A), and an isocratic elution method with UV detection suitable for routine quality control (Method B).

Method A: Gradient HPLC with Fluorescence Detection (HPLC-FLD)

This method is adapted from a validated procedure for the analysis of five dibenzocyclooctadiene lignans and is suitable for detecting low concentrations of these compounds.[1]

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., Waters Symmetry C18, 150 x 4.6 mm, 5 µm).[1]

  • Mobile Phase: Gradient elution with Methanol (B129727) (A) and Water (B). A typical gradient might be: 0-20 min, 60-80% A; 20-25 min, 80-100% A.

  • Flow Rate: 1.0 mL/min.[1]

  • Detection: Fluorescence detector with excitation at 254 nm and emission at 330 nm.[1]

  • Injection Volume: 10-20 µL.

  • Column Temperature: Ambient or controlled at 25-30 °C.

Method B: Isocratic HPLC with UV Detection (HPLC-UV)

This method is based on a validated protocol for the quantification of eleven lignans, including aschantin (B80573) and epimagnolin, from Magnoliae Flos.[2]

• Chromatographic Conditions:

  • Column: ODS C18 column (250 x 4.6 mm, 5 µm).[2]

  • Mobile Phase: Isocratic elution with acetonitrile (B52724) and water containing 1% acetic acid.[2] The exact ratio should be optimized for the specific lignan profile.

  • Flow Rate: 1.0 mL/min.[2]

  • Detection: UV detector set at 278 nm.[2]

  • Injection Volume: 10-20 µL.

  • Column Temperature: Ambient or controlled.

Data Presentation

The following table summarizes the quantitative data from a validated HPLC-FLD method for structurally similar dibenzocyclooctadiene lignans.[1] This data can serve as a reference for method development and validation for Epiaschantin analysis.

Compound	Linearity Range (µg/mL)	Correlation Coefficient (r²)	LOD (ng/mL)	LOQ (ng/mL)
Schisandrol A	0.60–1200.00	> 0.995	5.0	15.0
Schisandrol B	0.60–1200.00	> 0.995	12.5	37.5
Schisandrin A	0.60–1200.00	> 0.995	1.0	3.0
Schisandrin B	0.60–1200.00	> 0.995	33.3	100.0
Schisandrin C	0.60–1200.00	> 0.995	5.0	15.0

LOD: Limit of Detection, LOQ: Limit of Quantification

Experimental Protocols

1. Sample Preparation

A robust sample preparation protocol is essential for accurate and reproducible results. The following is a general procedure for the extraction of lignans from a plant matrix.

• Materials:

  • Dried and powdered plant material

  • Methanol (HPLC grade)

  • Ultrasonic bath

  • Centrifuge

  • Syringe filters (0.45 µm)

• Protocol:

  • Accurately weigh approximately 1.0 g of the powdered plant material into a centrifuge tube.

  • Add 20 mL of methanol to the tube.

  • Vortex the mixture for 1 minute to ensure thorough wetting of the plant material.

  • Place the tube in an ultrasonic bath and sonicate for 30 minutes.

  • Centrifuge the mixture at 4000 rpm for 10 minutes.

  • Carefully collect the supernatant.

  • Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

  • The sample is now ready for injection into the HPLC system.

2. HPLC Analysis Protocol (Method A: Gradient HPLC-FLD)

• Instrumentation:

  • HPLC system with a gradient pump, autosampler, column oven, and fluorescence detector.

  • C18 reversed-phase column (e.g., Waters Symmetry C18, 150 x 4.6 mm, 5 µm).[1]

  • Data acquisition and processing software.

• Reagents:

  • Methanol (HPLC grade)

  • Water (HPLC grade)

  • Epiaschantin reference standard

• Procedure:

  • Prepare the mobile phases: Mobile Phase A (Methanol) and Mobile Phase B (Water). Degas both solvents before use.

  • Equilibrate the HPLC system and column with the initial mobile phase composition (e.g., 60% Methanol, 40% Water) at a flow rate of 1.0 mL/min until a stable baseline is achieved.[1]

  • Set the fluorescence detector to an excitation wavelength of 254 nm and an emission wavelength of 330 nm.[1]

  • Prepare a series of calibration standards of Epiaschantin in methanol.

  • Inject the calibration standards, followed by the prepared samples.

  • Run the gradient program as optimized for the separation.

  • After each run, allow the column to re-equilibrate to the initial conditions.

  • Process the data to determine the retention time and peak area of Epiaschantin in the samples and standards.

  • Construct a calibration curve and calculate the concentration of Epiaschantin in the samples.

Visualizations

Caption: Workflow for the HPLC analysis of Epiaschantin.

Caption: Logical relationship of the analytical process.

References

• 1. Simultaneous quantification of five dibenzocyclooctadiene lignans in Schisandra chinensis by HPLC separation and fluorescence detection - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Mass Spectrometry (MS) Analysis of Epiaschantin and its Metabolites

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epiaschantin, a stereoisomer of the tetrahydrofurofuran lignan (B3055560) Aschantin (B80573), is a natural compound of significant interest due to its potential therapeutic properties, including anti-inflammatory, antioxidant, and cytotoxic activities. Understanding the metabolic fate of Epiaschantin is crucial for its development as a therapeutic agent. Mass spectrometry (MS), particularly when coupled with liquid chromatography (LC-MS/MS), is an indispensable tool for the identification and quantification of Epiaschantin and its metabolites in biological matrices.

This document provides detailed application notes and protocols for the comprehensive analysis of Epiaschantin and its metabolites using LC-MS/MS. Given that Epiaschantin and Aschantin are stereoisomers, their physicochemical properties and metabolic pathways are expected to be highly similar. Therefore, the methodologies and data presented herein are based on available information for Aschantin, serving as a robust proxy for the analysis of Epiaschantin.

Quantitative Data Summary

The following tables summarize the key mass spectrometric information for Epiaschantin (based on Aschantin data) and its putative metabolites. The metabolic transformations are derived from studies on Aschantin metabolism in human and animal hepatocytes, which identified 4 phase I and 14 phase II metabolites.[1][2]

Table 1: Mass Spectrometric Parameters for Epiaschantin (as Aschantin) and its Phase I Metabolites.

Analyte	Metabolite Code	Transformation	Molecular Formula	Precursor Ion (m/z) [M+H]⁺	Key Product Ions (m/z)
Epiaschantin	-	-	C₂₂H₂₄O₇	401.1595	181.084, 173.0594, 166.0619, 135.0442
Aschantin catechol	M1	O-demethylenation	C₂₁H₂₂O₇	387.1444	Predicted: 181, 163, 135
O-desmethylaschantin	M2	O-demethylation	C₂₁H₂₂O₇	387.1444	Predicted: 167, 151, 135
O-desmethylaschantin	M3	O-demethylation	C₂₁H₂₂O₇	387.1444	Predicted: 167, 151, 135
Hydroxyaschantin	M4	Hydroxylation	C₂₂H₂₄O₈	417.1549	Predicted: 197, 181, 165

Table 2: Predicted Mass Spectrometric Parameters for Phase II Metabolites of Epiaschantin (as Aschantin).

Analyte	Transformation	Molecular Formula	Precursor Ion (m/z) [M+H]⁺	Predicted Neutral Loss
M1-Glucuronide	Glucuronidation of M1	C₂₇H₃₀O₁₃	563.1765	176.0321
M2/M3-Glucuronide	Glucuronidation of M2/M3	C₂₇H₃₀O₁₃	563.1765	176.0321
M5/M6-Glucuronide	Glucuronidation of M5/M6	C₂₈H₃₂O₁₃	577.1921	176.0321
M1-Sulfate	Sulfation of M1	C₂₁H₂₂O₁₀S	467.1012	79.9568
M2/M3-Sulfate	Sulfation of M2/M3	C₂₁H₂₂O₁₀S	467.1012	79.9568
M5/M6-Sulfate	Sulfation of M5/M6	C₂₂H₂₄O₁₀S	481.1168	79.9568

Note: The fragmentation of lignans (B1203133) often involves cleavage of the ether linkages and the bonds of the tetrahydrofuran (B95107) rings.

Experimental Protocols

Extraction of Epiaschantin and its Metabolites from Biological Matrices (e.g., Plasma, Hepatocytes)

This protocol is adapted from general procedures for lignan extraction from biological samples.[3][4]

Materials:

• Biological matrix (e.g., plasma, cell lysate)

• Internal Standard (IS) solution (e.g., a structurally similar lignan not present in the sample)

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Formic acid (FA), LC-MS grade

• Water, ultrapure

• Solid Phase Extraction (SPE) cartridges (e.g., C18)

• Centrifuge

• Nitrogen evaporator

Protocol:

• Sample Preparation: Thaw frozen biological samples on ice.

• Protein Precipitation: To 100 µL of the sample, add 300 µL of ice-cold ACN containing the internal standard. Vortex for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant to a new tube.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 80:20 Water:Methanol with 0.1% Formic Acid). Vortex to dissolve the residue.

• Final Centrifugation: Centrifuge at 10,000 x g for 5 minutes at 4°C to pellet any remaining particulates.

• Transfer: Transfer the supernatant to an LC-MS vial for analysis.

UPLC-QTOF-MS Method for the Analysis of Epiaschantin and its Metabolites

This protocol is a representative method based on typical parameters for lignan analysis using UPLC-QTOF-MS.[5][6]

Instrumentation:

• UPLC system coupled to a Quadrupole Time-of-Flight (QTOF) mass spectrometer with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Column: A reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.7 µm) is suitable for separating lignans and their metabolites.[6]

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

• Column Temperature: 40°C

• Gradient Elution:

  • 0-2 min: 5% B

  • 2-15 min: 5-95% B (linear gradient)

  • 15-18 min: 95% B (hold)

  • 18-18.1 min: 95-5% B (linear gradient)

  • 18.1-20 min: 5% B (re-equilibration)

Mass Spectrometry Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• Capillary Voltage: 3.0 kV

• Cone Voltage: 30 V

• Source Temperature: 120°C

• Desolvation Temperature: 350°C

• Desolvation Gas Flow: 800 L/hr (Nitrogen)

• Cone Gas Flow: 50 L/hr (Nitrogen)

• Acquisition Mode: Full scan MS and data-dependent MS/MS (ddMS²) or MSᴱ

• MS Scan Range: m/z 100-1000

• MS/MS Scan Range: m/z 50-500

• Collision Energy: Ramped collision energy (e.g., 10-40 eV) to obtain informative fragment spectra.

Visualizations

Experimental Workflow

Caption: General workflow for the MS analysis of Epiaschantin and its metabolites.

Metabolic Pathway of Epiaschantin

Caption: Proposed metabolic pathway of Epiaschantin.

Potential Signaling Pathways Modulated by Lignans

Caption: Potential signaling pathways modulated by lignans like Epiaschantin.

Data Analysis and Interpretation

• Metabolite Identification: The identification of metabolites is achieved by comparing the accurate mass measurements and retention times of the detected compounds with those of the parent drug. The mass shift between a metabolite and the parent compound indicates the type of metabolic transformation (e.g., +16 Da for hydroxylation, -14 Da for demethylation). The fragmentation patterns obtained from MS/MS spectra provide structural information to confirm the identity of the metabolites.

• Quantification: For quantitative analysis, a calibration curve is constructed using standard solutions of Epiaschantin at various concentrations. The concentration of Epiaschantin and its metabolites in the samples is determined by comparing their peak areas to the calibration curve, normalized to the peak area of the internal standard.

• Enzyme Kinetics: The involvement of specific cytochrome P450 enzymes in the metabolism of Epiaschantin can be investigated using human liver microsomes and specific chemical inhibitors or recombinant CYP enzymes.[1]

Conclusion

The protocols and data presented in these application notes provide a comprehensive framework for the mass spectrometric analysis of Epiaschantin and its metabolites. The detailed methodologies for sample preparation and LC-MS/MS analysis, along with the summarized quantitative data and visual workflows, will aid researchers in drug development in elucidating the pharmacokinetic profile and metabolic fate of this promising natural compound. While the data is largely based on its stereoisomer, Aschantin, it provides a strong and scientifically sound starting point for the investigation of Epiaschantin. Further studies should aim to confirm these findings with authentic standards of Epiaschantin and its metabolites as they become available.

References

• 1. Comparative metabolism of aschantin in human and animal hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Targeted LC-MS/MS Method for the Quantitation of Plant Lignans and Enterolignans in Biofluids from Humans and Pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

Cell-based Assays for Testing Epiaschantin Bioactivity: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epiaschantin, a lignan (B3055560) found in various plant species, has garnered significant interest in the scientific community due to its potential therapeutic properties. Preclinical studies have suggested that Epiaschantin possesses a range of bioactivities, including anticancer, anti-inflammatory, antioxidant, and neuroprotective effects. Cell-based assays are indispensable tools for the preliminary screening and mechanistic investigation of such natural products. They offer a physiologically relevant environment to assess the efficacy and cellular mechanisms of action of compounds like Epiaschantin, thereby bridging the gap between in vitro biochemical assays and in vivo animal studies.

This document provides detailed application notes and protocols for a panel of cell-based assays to evaluate the diverse bioactivities of Epiaschantin. The protocols are designed to be comprehensive and accessible for researchers, scientists, and professionals involved in drug discovery and development.

Data Presentation: Summary of Epiaschantin Bioactivity

The following tables summarize the quantitative data on the bioactivity of Epiaschantin and related lignans (B1203133) from various cell-based assays. These values provide a benchmark for researchers evaluating the potency of their Epiaschantin samples.

Table 1: Anticancer Activity of Epiaschantin

Cell Line	Assay	IC50 (µg/mL)	Reference
P388 (Murine leukemia)	SRB	1.5	[1]
BXPC-3 (Human pancreatic cancer)	SRB	> 10	[1]
DU-145 (Human prostate cancer)	SRB	> 10	[1]
MCF7 (Human breast cancer)	SRB	> 10	[1]
NCI-H460 (Human lung cancer)	SRB	> 10	[1]
SF-268 (Human glioblastoma)	SRB	> 10	[1]

Table 2: Anti-inflammatory Activity of Lignans (including Epiaschantin analogs)

Compound	Cell Line	Assay	Parameter Measured	IC50	Reference
Kobusin	Microglia	Griess	Nitric Oxide Production	21.8 µg/mL	[2]
Aschantin	Microglia	Griess	Nitric Oxide Production	14.8 µg/mL	[2]
Fargesin	Microglia	Griess	Nitric Oxide Production	10.4 µg/mL	[2]

Table 3: Antioxidant Activity of Related Flavanols

Compound	Assay	Parameter Measured	EC50 (µg/mL)	Reference
Epicatechin	DPPH Radical Scavenging	Radical Scavenging	-	[3]
Epicatechin	ABTS Radical Scavenging	Radical Scavenging	-	[3]

Table 4: Neuroprotective Activity of Related Compounds

Compound	Cell Model	Assay	Effective Concentration	Effect	Reference
Epigallocatechin gallate (EGCG)	Primary human neurons	MAP-2 expression	0.1 µM	Protection from LPS-mediated cytotoxicity	[4]
Memantine (B1676192)	Rat hypoxia/ischemia model	Infarct size reduction	6-10 µM	Neuroprotection	[5]

Experimental Protocols

This section provides detailed methodologies for key cell-based assays to determine the anticancer, anti-inflammatory, and antioxidant activities of Epiaschantin.

Anticancer Activity: Sulforhodamine B (SRB) Assay

Principle: The SRB assay is a colorimetric assay used to determine cell viability by measuring the total protein content of cultured cells. SRB, a bright pink aminoxanthene dye, binds to basic amino acid residues in cellular proteins under acidic conditions. The amount of bound dye is proportional to the number of cells.

Protocol:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of Epiaschantin in culture medium.

  • Remove the medium from the wells and add 100 µL of the Epiaschantin dilutions. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

  • Incubate for 48-72 hours.

• Cell Fixation:

  • Carefully remove the treatment medium.

  • Add 100 µL of cold 10% (w/v) trichloroacetic acid (TCA) to each well and incubate at 4°C for 1 hour to fix the cells.

• Staining:

  • Wash the plates five times with slow-running tap water to remove TCA.

  • Air dry the plates completely.

  • Add 50 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and incubate at room temperature for 30 minutes.

• Washing:

  • Quickly wash the plates four times with 200 µL of 1% (v/v) acetic acid to remove unbound dye.

  • Air dry the plates completely.

• Solubilization and Absorbance Measurement:

  • Add 100 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

  • Shake the plate for 5-10 minutes on a shaker.

  • Measure the absorbance at 510 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of viability against the log of Epiaschantin concentration to determine the IC50 value.

Anti-inflammatory Activity: Nitric Oxide (NO) Production Assay

Principle: This assay measures the production of nitric oxide (NO), a key inflammatory mediator, by macrophages. Lipopolysaccharide (LPS) is used to induce an inflammatory response in RAW 264.7 macrophage cells, leading to the production of NO. The amount of NO is quantified by measuring the accumulation of its stable metabolite, nitrite (B80452), in the culture supernatant using the Griess reagent.

Protocol:

• Cell Seeding:

  • Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10⁴ cells/well in 100 µL of complete culture medium.

  • Incubate for 24 hours at 37°C in a 5% CO₂ humidified incubator.

• Compound Treatment:

  • Pre-treat the cells with various concentrations of Epiaschantin for 1-2 hours.

  • Stimulate the cells with 1 µg/mL of LPS for 24 hours. Include a vehicle control, an LPS-only control, and a positive control (e.g., dexamethasone).

• Griess Reaction:

  • After incubation, collect 50 µL of the culture supernatant from each well and transfer to a new 96-well plate.

  • Add 50 µL of Griess Reagent I (1% sulfanilamide (B372717) in 5% phosphoric acid) to each well and incubate for 5-10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent II (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) to each well and incubate for 5-10 minutes at room temperature, protected from light.

• Absorbance Measurement:

  • Measure the absorbance at 540 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve using known concentrations of sodium nitrite.

  • Calculate the nitrite concentration in the samples from the standard curve.

  • Determine the percentage of inhibition of NO production by Epiaschantin compared to the LPS-only control.

Antioxidant Activity: Cellular Antioxidant Activity (CAA) Assay

Principle: This assay measures the ability of a compound to inhibit the formation of intracellular reactive oxygen species (ROS). The cell-permeable probe 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA) is deacetylated by cellular esterases to the non-fluorescent DCFH, which is then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF). The antioxidant activity of Epiaschantin is determined by its ability to reduce the fluorescence intensity.

Protocol:

• Cell Seeding:

  • Seed cells (e.g., HepG2 or HeLa) in a black, clear-bottom 96-well plate at a density that will result in a confluent monolayer on the day of the assay.

  • Incubate for 24-48 hours.

• Compound and Probe Loading:

  • Remove the culture medium and wash the cells once with warm PBS.

  • Add 100 µL of medium containing the desired concentration of Epiaschantin and 25 µM DCFH-DA to each well. Include a vehicle control and a positive control (e.g., quercetin).

  • Incubate for 1 hour at 37°C.

• Induction of Oxidative Stress:

  • Remove the loading solution and wash the cells once with warm PBS.

  • Add 100 µL of a free radical initiator, such as 600 µM 2,2'-azobis(2-amidinopropane) (B79431) dihydrochloride (AAPH), to each well.

• Fluorescence Measurement:

  • Immediately place the plate in a fluorescence microplate reader pre-warmed to 37°C.

  • Measure the fluorescence intensity (excitation ~485 nm, emission ~535 nm) every 5 minutes for 1 hour.

• Data Analysis:

  • Calculate the area under the curve (AUC) for the fluorescence kinetics of each sample.

  • Determine the percentage of inhibition of ROS production by Epiaschantin compared to the control.

  • Calculate the CAA value, expressed as micromoles of quercetin (B1663063) equivalents per 100 micromoles of the compound.

Mandatory Visualizations

Signaling Pathways

Caption: Proposed anticancer signaling pathway of Epiaschantin.

Caption: Anti-inflammatory signaling pathway of Epiaschantin.

Experimental Workflows

Caption: Workflow for the Sulforhodamine B (SRB) assay.

Caption: Workflow for the Nitric Oxide production assay.

Conclusion

The cell-based assays outlined in this document provide a robust framework for the comprehensive evaluation of Epiaschantin's bioactivity. By following these detailed protocols, researchers can obtain reliable and reproducible data on its anticancer, anti-inflammatory, and antioxidant potential. The provided signaling pathway diagrams offer a visual representation of the potential mechanisms of action, guiding further mechanistic studies. These application notes are intended to facilitate the efficient and effective investigation of Epiaschantin and other natural products in the quest for novel therapeutic agents.

References

• 1. (-)-Epicatechin induces physiological cardiac growth by activation of the PI3K/Akt pathway in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. (-)-Epicatechin prevents TNFα-induced activation of signaling cascades involved in inflammation and insulin sensitivity in 3T3-L1 adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Neuroprotective Activity of (−)-Epigallocatechin Gallate against Lipopolysaccharide-Mediated Cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Neuroprotective concentrations of the N-methyl-D-aspartate open-channel blocker memantine are effective without cytoplasmic vacuolation following post-ischemic administration and do not block maze learning or long-term potentiation - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Experimental Models for Epiaschantin Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epiaschantin, a lignan (B3055560) compound, has demonstrated antiproliferative activity in vitro against P388 murine leukemia cells.[1] To further characterize its potential as an anticancer agent, in vivo studies are essential to evaluate its efficacy, pharmacokinetics, and safety in a physiological system. In the absence of published in vivo data for Epiaschantin, this document provides detailed application notes and protocols for proposed experimental models. These models are standard, well-validated preclinical tools for the evaluation of novel anticancer compounds.[2][3][4]

The following sections outline protocols for three widely used in vivo models: the P388 Murine Leukemia model, the Human Tumor Xenograft model, and the Hollow Fiber Assay. Additionally, potential signaling pathways for investigation are discussed.

P388 Murine Leukemia Model

The P388 murine leukemia model is a widely used in vivo screening tool for anticancer drugs, particularly for compounds with suspected antiproliferative or cytotoxic effects.[5][6][7] Given that Epiaschantin has shown activity against P388 cells in vitro, this model is a logical first step for in vivo efficacy assessment.

Experimental Protocol

• Animal Model:

  • Species/Strain: DBA/2 or BDF1 mice.[7]

  • Age/Weight: 6-8 weeks old, 18-22 grams.

  • Acclimatization: Acclimatize animals for at least one week before the start of the experiment.

• Cell Culture and Implantation:

  • Culture P388 murine leukemia cells in an appropriate medium (e.g., RPMI-1640) supplemented with 10% fetal bovine serum and antibiotics.

  • Harvest cells during the exponential growth phase.

  • On Day 0, implant 1 x 10^6 P388 cells intraperitoneally (IP) into each mouse.[8]

• Epiaschantin Formulation and Administration:

  • Prepare a stock solution of Epiaschantin in a suitable vehicle (e.g., DMSO).

  • For administration, dilute the stock solution in a vehicle such as saline or a solution containing Tween 80 to ensure solubility and stability. The final concentration of DMSO should be kept low (e.g., <5%) to avoid toxicity.

  • Administer Epiaschantin via a clinically relevant route, such as intraperitoneal (IP) or oral gavage (PO).

  • Treatment can begin 24 hours after tumor cell implantation (Day 1) and continue for a specified duration (e.g., daily for 5-9 days).

• Experimental Groups:

  • Group 1 (Vehicle Control): Receive the vehicle solution only.

  • Group 2-n (Epiaschantin Treatment): Receive different dose levels of Epiaschantin.

  • Group n+1 (Positive Control): (Optional) Receive a standard-of-care chemotherapeutic agent (e.g., vincristine).[6]

• Monitoring and Endpoints:

  • Monitor animal body weight and clinical signs of toxicity daily.

  • The primary efficacy endpoint is the increase in lifespan (ILS) of treated animals compared to the vehicle control group.

  • Calculate ILS (%) using the formula: [(Median survival time of treated group / Median survival time of control group) - 1] x 100.

  • A compound is generally considered active if it produces an ILS of ≥25%.

Quantitative Data Summary

Group	Treatment	Dose (mg/kg)	Administration Route	Dosing Schedule	Median Survival Time (Days)	Increase in Lifespan (%)	Body Weight Change (%)
1	Vehicle	-	IP	Daily, Days 1-9	-
2	Epiaschantin	X	IP	Daily, Days 1-9
3	Epiaschantin	2X	IP	Daily, Days 1-9
4	Epiaschantin	4X	IP	Daily, Days 1-9
5	Vincristine (B1662923)	1.5	IP	Day 1

Human Tumor Xenograft Model

Xenograft models, involving the implantation of human tumor cells into immunodeficient mice, are a cornerstone of preclinical oncology research.[9][10] They allow for the evaluation of a compound's efficacy against human cancers.

Experimental Protocol

• Animal Model:

  • Species/Strain: Immunodeficient mice (e.g., athymic nude, SCID, or NSG mice).[9][11]

  • Age/Weight: 6-8 weeks old, 20-25 grams.

  • Acclimatization: Acclimatize animals for at least one week prior to the study.

• Cell Culture and Tumor Implantation:

  • Culture a human cancer cell line of interest (e.g., MCF-7 for breast cancer, HCT116 for colon cancer) in the appropriate medium.

  • Harvest cells and resuspend them in a sterile medium, often mixed with Matrigel to support initial tumor growth.[12]

  • Subcutaneously inject 1 x 10^7 cells into the flank of each mouse.[12]

• Tumor Growth and Randomization:

  • Monitor tumor growth by measuring tumor volume with calipers at regular intervals.

  • Calculate tumor volume using the formula: (Length x Width^2) / 2.

  • When tumors reach a predetermined size (e.g., 100-150 mm³), randomize mice into treatment groups.[12]

• Epiaschantin Formulation and Administration:

  • Formulate Epiaschantin as described in section 1.1.

  • Administer the compound via a clinically relevant route (e.g., oral gavage, intraperitoneal, or intravenous injection).

  • The dosing schedule can vary (e.g., daily, every other day) and should be maintained for a specified period (e.g., 21-28 days).

• Monitoring and Endpoints:

  • Measure tumor volume and body weight 2-3 times per week.

  • Primary efficacy endpoints include tumor growth inhibition (TGI) and tumor regression.

  • Calculate TGI (%) using the formula: [1 - (Mean tumor volume of treated group / Mean tumor volume of control group)] x 100.

  • At the end of the study, tumors can be excised for further analysis (e.g., histology, biomarker analysis).

Quantitative Data Summary

Group	Treatment	Dose (mg/kg)	Administration Route	Dosing Schedule	Mean Tumor Volume (mm³) at Day X	Tumor Growth Inhibition (%) at Day X	Body Weight Change (%)
1	Vehicle	-	PO	Daily	-
2	Epiaschantin	Y	PO	Daily
3	Epiaschantin	2Y	PO	Daily
4	Epiaschantin	4Y	PO	Daily
5	Positive Control	Z	PO	Daily

Hollow Fiber Assay

The Hollow Fiber Assay (HFA) serves as an intermediate step between in vitro screening and more complex in vivo xenograft studies.[1][13] It allows for the simultaneous evaluation of multiple cell lines in both subcutaneous and intraperitoneal environments within the same animal, providing preliminary data on drug efficacy and bioavailability.[14][15]

Experimental Protocol

• Hollow Fiber Preparation:

  • Use polyvinylidene fluoride (B91410) (PVDF) hollow fibers.

  • Load cultured human tumor cells (e.g., 0.5–1 x 10^6 cells/mL) into the fibers and heat-seal the ends.[16]

  • Incubate the sealed fibers in culture medium overnight.

• Animal Model and Fiber Implantation:

  • Use immunodeficient mice (e.g., nude mice).

  • Surgically implant the hollow fibers into two physiological compartments: subcutaneously (SC) and intraperitoneally (IP).[17] Typically, three different cell lines can be tested in each compartment per mouse.

• Epiaschantin Administration:

  • Allow a few days for the cells to acclimate in vivo before starting treatment.

  • Administer Epiaschantin as formulated previously for a defined period (e.g., 4-7 days).

• Fiber Retrieval and Analysis:

  • At the end of the treatment period, retrieve the hollow fibers from the mice.

  • Assess cell viability using a quantitative assay such as the MTT or CellTiter-Glo assay.[14]

• Endpoint Calculation:

  • The primary endpoint is the percent net growth of cells in the treated group compared to the vehicle control group.

  • A significant reduction in cell growth indicates in vivo activity of the compound.

Quantitative Data Summary

Cell Line	Compartment	Treatment	Dose (mg/kg)	Mean Cell Viability (Absorbance/Luminescence)	Percent Net Growth Inhibition
Cell Line A	IP	Vehicle	-	-
Cell Line A	IP	Epiaschantin	Y
Cell Line A	SC	Vehicle	-	-
Cell Line A	SC	Epiaschantin	Y
Cell Line B	IP	Vehicle	-	-
Cell Line B	IP	Epiaschantin	Y
Cell Line B	SC	Vehicle	-	-
Cell Line B	SC	Epiaschantin	Y

Proposed Signaling Pathways for Investigation

Given Epiaschantin's classification as a lignan and its antiproliferative properties, several key signaling pathways are relevant for investigation to elucidate its mechanism of action. Lignans have been reported to modulate various pathways involved in cancer cell proliferation, survival, and apoptosis.[18][19][20]

• PI3K/Akt/mTOR Pathway: This pathway is a central regulator of cell growth, proliferation, and survival, and it is frequently dysregulated in cancer.[21][22] Inhibition of this pathway can lead to cell cycle arrest and apoptosis.

• MAPK/ERK Pathway: The Ras/Raf/MEK/ERK pathway is another critical signaling cascade that transmits signals from cell surface receptors to the nucleus, promoting cell proliferation and differentiation.[21][23] It is a common target for anticancer therapies.

These pathways can be investigated using tissues collected from the in vivo studies (e.g., xenograft tumors) through techniques such as Western blotting, immunohistochemistry, or gene expression analysis to assess the phosphorylation status and expression levels of key proteins within these cascades.

Visualizations

Experimental Workflows

Caption: P388 Murine Leukemia Model Workflow.

Caption: Human Tumor Xenograft Model Workflow.

Proposed Signaling Pathways

Caption: Potential Signaling Pathways Modulated by Epiaschantin.

References

• 1. A comprehensive review on preliminary screening models for the evaluation of anti-cancer agents - IP Int J Compr Adv Pharmacol [ijcap.in]
• 2. ijpbs.com [ijpbs.com]
• 3. iv.iiarjournals.org [iv.iiarjournals.org]
• 4. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 5. Stability of the in vivo P388 leukemia model in evaluation of antitumor activity of natural products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cure of mice bearing P388 leukemia by vincristine in combination with a calcium channel blocker - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Mouse models of human AML accurately predict chemotherapy response - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Challenges in pre-clinical testing of anti-cancer drugs in cell culture and in animal models - PMC [pmc.ncbi.nlm.nih.gov]
• 10. reactionbiology.com [reactionbiology.com]
• 11. An Improved and Versatile Immunosuppression Protocol for the Development of Tumor Xenograft in Mice | Anticancer Research [ar.iiarjournals.org]
• 12. benchchem.com [benchchem.com]
• 13. reactionbiology.com [reactionbiology.com]
• 14. reactionbiology.com [reactionbiology.com]
• 15. The Hollow Fiber Assay | Springer Nature Experiments [experiments.springernature.com]
• 16. The hollow fibre assay as a model for in vivo pharmacodynamics of fluoropyrimidines in colon cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 17. aacrjournals.org [aacrjournals.org]
• 18. Lignans: a versatile source of anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 19. zlb.uni-rostock.de [zlb.uni-rostock.de]
• 20. Anticancer Potentials of the Lignan Magnolin: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Updates on altered signaling pathways in tumor drug resistance | Visualized Cancer Medicine [vcm.edpsciences.org]
• 22. Signaling Pathways in Cancer: Therapeutic Targets, Combinatorial Treatments, and New Developments - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Signaling pathway/molecular targets and new targeted agents under development in hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Protocol for Assessing the Antioxidant Activity of Epiaschantin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epiaschantin is a dihydroflavonoid compound that has garnered interest for its potential therapeutic properties, including its antioxidant activity.[1] Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in the pathogenesis of numerous diseases, including neurodegenerative disorders, cardiovascular diseases, and cancer.[2][3][4] Antioxidants can mitigate oxidative damage by scavenging free radicals and modulating cellular antioxidant defense mechanisms.

These application notes provide a comprehensive protocol for assessing the in vitro and cellular antioxidant activity of Epiaschantin. The described assays will enable researchers to quantify its radical-scavenging capabilities and evaluate its effects on intracellular antioxidant pathways, providing crucial data for preclinical evaluation and drug development.

Chemical Properties of Epiaschantin

Property	Value	Reference
Molecular Formula	C22H24O7	[1]
Molar Mass	400.42 g/mol	[1]
Appearance	Pale yellow solid	[1]
Solubility	Insoluble in water, soluble in some organic solvents	[1]
Storage	2-8°C	[1]

Part 1: In Vitro Antioxidant Capacity Assays

A panel of chemical-based assays is recommended to determine the direct radical-scavenging activity of Epiaschantin. These assays are based on different reaction mechanisms, providing a comprehensive profile of its antioxidant potential.[5][6][7]

DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

Principle: This assay measures the ability of an antioxidant to donate a hydrogen atom or an electron to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.[8][9]

Experimental Protocol:

• Reagent Preparation:

  • Prepare a 0.1 mM solution of DPPH in methanol (B129727). Store in the dark.

  • Prepare stock solutions of Epiaschantin and a positive control (e.g., Trolox or Ascorbic Acid) in a suitable solvent (e.g., methanol or DMSO).

  • Prepare a series of dilutions of Epiaschantin and the positive control.

• Assay Procedure:

  • In a 96-well microplate, add 50 µL of the various concentrations of Epiaschantin or the positive control to the wells.

  • Add 150 µL of the 0.1 mM DPPH solution to each well.

  • For the blank, add 50 µL of the solvent to 150 µL of the DPPH solution.

  • Incubate the plate in the dark at room temperature for 30 minutes.

  • Measure the absorbance at 517 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [(Abs_blank - Abs_sample) / Abs_blank] x 100

  • Plot the % inhibition against the concentration of Epiaschantin to determine the IC50 value (the concentration required to inhibit 50% of the DPPH radicals).

ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay

Principle: This assay involves the generation of the ABTS radical cation (ABTS•+), which is blue-green. In the presence of an antioxidant, the ABTS•+ is reduced back to its colorless form. The reduction in absorbance is proportional to the antioxidant concentration.[5][8]

Experimental Protocol:

• Reagent Preparation:

  • Prepare a 7 mM aqueous solution of ABTS and a 2.45 mM aqueous solution of potassium persulfate.

  • Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•+ stock solution.

  • Dilute the ABTS•+ stock solution with ethanol (B145695) or phosphate-buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.

  • Prepare a series of dilutions of Epiaschantin and a positive control (e.g., Trolox).

• Assay Procedure:

  • In a 96-well microplate, add 20 µL of the various concentrations of Epiaschantin or the positive control to the wells.

  • Add 180 µL of the diluted ABTS•+ solution to each well.

  • Incubate the plate at room temperature for 6 minutes.

  • Measure the absorbance at 734 nm.

• Data Analysis:

  • Calculate the percentage of ABTS•+ scavenging activity as described for the DPPH assay.

  • Determine the IC50 value for Epiaschantin.

Oxygen Radical Absorbance Capacity (ORAC) Assay

Principle: The ORAC assay measures the ability of an antioxidant to protect a fluorescent probe (fluorescein) from oxidative degradation by peroxyl radicals generated by AAPH (2,2'-azobis(2-amidinopropane) dihydrochloride). The antioxidant capacity is quantified by the area under the fluorescence decay curve.[6]

Experimental Protocol:

• Reagent Preparation:

  • Prepare a fluorescein (B123965) stock solution and dilute it to the working concentration in 75 mM phosphate (B84403) buffer (pH 7.4).

  • Prepare an AAPH solution in 75 mM phosphate buffer.

  • Prepare a series of dilutions of Epiaschantin and a positive control (e.g., Trolox).

• Assay Procedure:

  • In a 96-well black microplate, add 25 µL of the various concentrations of Epiaschantin or the positive control to the wells.

  • Add 150 µL of the fluorescein working solution to each well.

  • Incubate the plate at 37°C for 15 minutes.

  • Initiate the reaction by adding 25 µL of the AAPH solution to all wells.

  • Immediately begin reading the fluorescence (excitation 485 nm, emission 520 nm) every minute for at least 60 minutes at 37°C.

• Data Analysis:

  • Calculate the net Area Under the Curve (AUC) for the sample and the blank.

  • The results are typically expressed as Trolox Equivalents (TE) by comparing the net AUC of the sample to that of a Trolox standard curve.

Illustrative In Vitro Antioxidant Activity Data for Epiaschantin

Assay	IC50 (µM) of Epiaschantin	IC50 (µM) of Trolox (Positive Control)	ORAC Value (µmol TE/µmol)
DPPH	15.2 ± 1.8	8.5 ± 0.9	-
ABTS	10.8 ± 1.3	5.1 ± 0.6	-
ORAC	-	-	4.5 ± 0.4

Note: The data presented are for illustrative purposes only and do not represent actual experimental results.

Part 2: Cellular Antioxidant Activity (CAA) Assay

The CAA assay measures the antioxidant activity of a compound within a cellular environment, accounting for factors like cell uptake, metabolism, and distribution.[10] It utilizes the probe 2',7'-dichlorofluorescin diacetate (DCFH-DA), which is deacetylated by cellular esterases to the non-fluorescent DCFH. In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF).[11][12]

Experimental Workflow for Cellular Antioxidant Activity Assay

Caption: Workflow for the Cellular Antioxidant Activity (CAA) Assay.

Detailed Protocol for CAA Assay

• Cell Culture:

  • Seed human hepatocarcinoma (HepG2) cells in a 96-well black, clear-bottom microplate at an appropriate density.

  • Culture the cells in a suitable medium (e.g., DMEM with 10% FBS) at 37°C in a humidified atmosphere of 5% CO2 until they reach 90-100% confluency.[11][12][13]

• Treatment:

  • Prepare various concentrations of Epiaschantin and a positive control (e.g., Quercetin) in the cell culture medium.

  • Prepare a working solution of DCFH-DA in the cell culture medium.

  • Remove the culture medium from the cells and wash them once with PBS.

  • Add the DCFH-DA working solution and the different concentrations of Epiaschantin or Quercetin to the respective wells.

  • Incubate the plate at 37°C for 1 hour.[11][13]

• Induction of Oxidative Stress and Measurement:

  • After incubation, gently wash the cells with PBS to remove the probe and compound that have not been taken up.

  • Add the AAPH solution (a peroxyl radical initiator) to each well to induce oxidative stress.[13]

  • Immediately place the plate in a microplate reader and measure the fluorescence intensity (excitation at ~485 nm and emission at ~530 nm) kinetically every 5 minutes for 1 hour at 37°C.[12][13]

• Data Analysis:

  • Calculate the area under the curve (AUC) from the fluorescence readings over time.

  • Calculate the CAA value using the following formula: CAA unit = 100 - (∫SA / ∫CA) x 100 where ∫SA is the integrated area under the sample curve and ∫CA is the integrated area under the control curve.

  • Express the results as Quercetin Equivalents (QE) by comparing the CAA value of Epiaschantin to that of a Quercetin standard curve.

Illustrative Cellular Antioxidant Activity Data for Epiaschantin

Compound	Concentration (µM)	CAA Value (units)	Quercetin Equivalents (µmol QE/100 µmol)
Epiaschantin	1	15.6	12.1
5	45.2	35.0
10	78.9	61.2
Quercetin	1	18.2	14.1
5	55.4	43.0
10	90.1	70.0

Note: The data presented are for illustrative purposes only and do not represent actual experimental results.

Part 3: Investigation of the Nrf2-ARE Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2)-antioxidant response element (ARE) signaling pathway is a major cellular defense mechanism against oxidative stress.[2][3] Activation of this pathway leads to the expression of a battery of antioxidant and detoxification genes.[3][14] Investigating the effect of Epiaschantin on this pathway can provide insights into its mechanism of action as an indirect antioxidant.

Nrf2-ARE Signaling Pathway Diagram

Caption: The Nrf2-ARE signaling pathway for antioxidant response.

Experimental Protocols for Nrf2-ARE Pathway Activation

3.1 Western Blot for Nrf2 Nuclear Translocation

Principle: This experiment determines if Epiaschantin treatment leads to the translocation of Nrf2 from the cytoplasm to the nucleus, a key step in its activation.[15]

Protocol:

• Cell Treatment: Treat cells (e.g., HepG2 or ARPE-19) with various concentrations of Epiaschantin for different time points. Include a positive control (e.g., sulforaphane) and an untreated control.

• Nuclear and Cytoplasmic Fractionation: Lyse the cells and separate the nuclear and cytoplasmic fractions using a commercial kit or a standard protocol.

• Protein Quantification: Determine the protein concentration of each fraction using a BCA or Bradford assay.

• SDS-PAGE and Western Blot:

  • Separate equal amounts of protein from each fraction by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane and incubate with a primary antibody against Nrf2.

  • Use antibodies against a cytoplasmic marker (e.g., β-actin or GAPDH) and a nuclear marker (e.g., Lamin B1 or Histone H3) to verify the purity of the fractions.

  • Incubate with an appropriate HRP-conjugated secondary antibody.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate.

• Data Analysis: Quantify the band intensities using densitometry software. An increase in the Nrf2 signal in the nuclear fraction relative to the control indicates activation.

3.2 Quantitative Real-Time PCR (qRT-PCR) for ARE-Dependent Gene Expression

Principle: This assay measures the mRNA expression levels of Nrf2 target genes, such as Heme Oxygenase-1 (HO-1), NAD(P)H Quinone Dehydrogenase 1 (NQO1), and Glutamate-Cysteine Ligase Catalytic Subunit (GCLC), to confirm Nrf2-ARE pathway activation.[14]

Protocol:

• Cell Treatment and RNA Extraction: Treat cells with Epiaschantin as described above. Extract total RNA from the cells using a commercial kit.

• cDNA Synthesis: Synthesize complementary DNA (cDNA) from the extracted RNA using a reverse transcription kit.

• qRT-PCR:

  • Perform qRT-PCR using SYBR Green or TaqMan probes with specific primers for HO-1, NQO1, GCLC, and a housekeeping gene (e.g., GAPDH or ACTB).

  • Run the PCR in a real-time PCR system.

• Data Analysis:

  • Calculate the relative gene expression using the ΔΔCt method.

  • Compare the fold change in gene expression in Epiaschantin-treated cells to the untreated control.

Illustrative Data for Nrf2-ARE Pathway Activation

Table 3: Relative mRNA Expression of Nrf2 Target Genes

Treatment	HO-1 Fold Change	NQO1 Fold Change	GCLC Fold Change
Control	1.0	1.0	1.0
Epiaschantin (5 µM)	2.5 ± 0.3	2.1 ± 0.2	1.8 ± 0.2
Epiaschantin (10 µM)	4.8 ± 0.5	3.9 ± 0.4	3.2 ± 0.3
Sulforaphane (10 µM)	6.2 ± 0.7	5.5 ± 0.6	4.7 ± 0.5

Note: The data presented are for illustrative purposes only and do not represent actual experimental results.

Conclusion

This document provides a detailed set of protocols for a multi-faceted assessment of the antioxidant activity of Epiaschantin. By combining in vitro chemical assays with cell-based assays and mechanistic studies of the Nrf2-ARE pathway, researchers can obtain a comprehensive understanding of its antioxidant potential. The data generated from these protocols will be invaluable for the continued investigation of Epiaschantin as a potential therapeutic agent for diseases associated with oxidative stress.

References

• 1. epi-Aschantin [chembk.com]
• 2. The Nrf2-Antioxidant Response Element Signaling Pathway and Its Activation by Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nrf2/ARE Signaling Pathway: Key Mediator in Oxidative Stress and Potential Therapeutic Target in ALS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ABTS, DPPH, FRAP and ORAC assays: Significance and symbolism [wisdomlib.org]
• 6. ijpsonline.com [ijpsonline.com]
• 7. mdpi.com [mdpi.com]
• 8. e3s-conferences.org [e3s-conferences.org]
• 9. mdpi.com [mdpi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. kamiyabiomedical.com [kamiyabiomedical.com]
• 12. cellbiolabs.com [cellbiolabs.com]
• 13. content.abcam.com [content.abcam.com]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for a Novel Anti-inflammatory Agent: Epiaschantin

Audience: Researchers, scientists, and drug development professionals.

Introduction

Chronic inflammation is a significant contributing factor to a multitude of debilitating diseases, including rheumatoid arthritis, inflammatory bowel disease, and neurodegenerative disorders. The discovery and development of novel anti-inflammatory agents with improved efficacy and safety profiles are of paramount importance. Natural products represent a rich source of bioactive compounds with therapeutic potential. This document provides a comprehensive set of protocols to investigate the anti-inflammatory properties of a novel compound, Epiaschantin. Due to the limited availability of specific data on Epiaschantin, the following protocols are based on established methodologies for the evaluation of similar natural products, such as flavonoids. The presented data is hypothetical and for illustrative purposes.

In Vitro Anti-inflammatory Assays

A preliminary assessment of the anti-inflammatory potential of Epiaschantin can be achieved through simple, rapid, and cost-effective in vitro assays. These assays provide initial insights into the compound's ability to counteract key inflammatory processes.

Inhibition of Protein Denaturation Assay

Principle: Denaturation of proteins is a well-documented cause of inflammation.[1][2] This assay assesses the ability of Epiaschantin to inhibit the heat-induced denaturation of egg albumin.

Protocol:

• Prepare a stock solution of Epiaschantin in a suitable solvent (e.g., DMSO).

• The reaction mixture will consist of 0.2 mL of egg albumin (from a fresh hen's egg), 2.8 mL of phosphate-buffered saline (PBS, pH 6.4), and 2.0 mL of varying concentrations of Epiaschantin.[3]

• A similar volume of distilled water will serve as the control.[3]

• Diclofenac sodium is used as a standard reference drug.[1][4]

• The mixtures are incubated at 37°C for 15 minutes and then heated at 70°C for 5 minutes.[3]

• After cooling, the absorbance is measured at 660 nm.[2]

• The percentage inhibition of protein denaturation is calculated using the following formula: % Inhibition = (Absorbance of Control - Absorbance of Test) / Absorbance of Control * 100[1]

Hypothetical Data:

Concentration (µg/mL)	Epiaschantin (% Inhibition)	Diclofenac Sodium (% Inhibition)
10	15.2 ± 1.8	25.4 ± 2.1
50	35.8 ± 2.5	48.9 ± 3.2
100	58.4 ± 3.1	72.1 ± 2.8
250	75.1 ± 2.9	85.6 ± 1.9
500	88.9 ± 1.7	92.3 ± 1.5

Membrane Stabilization Assay

Principle: The stabilization of red blood cell (RBC) membranes from hypotonicity-induced hemolysis can be correlated with anti-inflammatory activity.[4] This assay evaluates the ability of Epiaschantin to protect the RBC membrane.

Protocol:

• Prepare a 10% v/v suspension of human red blood cells in isotonic saline.

• The reaction mixture will contain 0.5 mL of the RBC suspension, 1.0 mL of 0.25% saline, and 0.5 mL of varying concentrations of Epiaschantin.

• Diclofenac sodium is used as a standard.

• The mixtures are incubated at 37°C for 30 minutes and then centrifuged at 3000 rpm for 10 minutes.

• The absorbance of the supernatant is measured at 560 nm.

• The percentage of membrane stabilization is calculated using the formula: % Protection = (Absorbance of Control - Absorbance of Test) / Absorbance of Control * 100

Hypothetical Data:

Concentration (µg/mL)	Epiaschantin (% Protection)	Diclofenac Sodium (% Protection)
10	12.5 ± 1.5	22.8 ± 2.0
50	31.2 ± 2.2	45.1 ± 2.9
100	52.7 ± 3.5	68.4 ± 3.1
250	71.9 ± 3.0	82.5 ± 2.4
500	85.4 ± 2.1	90.1 ± 1.8

Mechanism of Action: Investigation of Signaling Pathways

To elucidate the molecular mechanisms underlying the anti-inflammatory effects of Epiaschantin, it is crucial to investigate its impact on key inflammatory signaling pathways, namely the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) pathways.

NF-κB Signaling Pathway

The NF-κB family of transcription factors plays a pivotal role in regulating the expression of numerous genes involved in inflammation and immunity.[5][6] In unstimulated cells, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins.[6] Upon stimulation by pro-inflammatory signals like lipopolysaccharide (LPS), the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκBα.[5] This allows the p65/p50 NF-κB heterodimer to translocate to the nucleus and initiate the transcription of pro-inflammatory genes, including TNF-α, IL-6, and IL-1β.[5][7]

Caption: NF-κB signaling pathway and potential inhibition by Epiaschantin.

MAPK Signaling Pathway

The MAPK family, including extracellular signal-regulated kinase (ERK), c-Jun N-terminal kinase (JNK), and p38, are crucial mediators of cellular responses to a variety of external stimuli, including inflammatory signals.[8][9] Activation of these kinases through a cascade of phosphorylation events ultimately leads to the activation of transcription factors, such as AP-1, which also regulate the expression of pro-inflammatory genes.[7]

Caption: MAPK signaling pathway and potential inhibition by Epiaschantin.

Protocol for Investigating NF-κB and MAPK Pathways

Cell Culture and Treatment

• Cell Line: RAW 264.7 murine macrophage cell line is a suitable model.

• Culture Conditions: Culture the cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere of 5% CO2.

• Experimental Procedure:

  • Seed the cells in appropriate culture plates (e.g., 6-well plates for Western blotting, 24-well plates for ELISA).

  • Allow the cells to adhere overnight.

  • Pre-treat the cells with various concentrations of Epiaschantin for 1-2 hours.

  • Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for the desired time period (e.g., 30 minutes for phosphorylation studies, 24 hours for cytokine measurements).

Measurement of Pro-inflammatory Cytokines

Protocol (ELISA):

• After the 24-hour incubation period, collect the cell culture supernatants.

• Measure the concentrations of TNF-α, IL-6, and IL-1β in the supernatants using commercially available ELISA kits, following the manufacturer's instructions.

• The results are typically expressed as pg/mL.

Hypothetical Data:

Treatment	TNF-α (pg/mL)	IL-6 (pg/mL)	IL-1β (pg/mL)
Control	50 ± 8	35 ± 6	20 ± 4
LPS (1 µg/mL)	1250 ± 110	980 ± 85	450 ± 40
LPS + Epiaschantin (10 µM)	820 ± 75	650 ± 60	310 ± 32
LPS + Epiaschantin (50 µM)	410 ± 42	320 ± 35	150 ± 18

Western Blot Analysis

Protocol:

• After the 30-minute stimulation period, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of the lysates using a BCA protein assay kit.

• Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against phospho-p65, phospho-IκBα, phospho-ERK, phospho-JNK, phospho-p38, and their total protein counterparts, as well as a loading control (e.g., β-actin or GAPDH), overnight at 4°C.

• Wash the membrane with TBST and incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Quantify the band intensities using densitometry software.

Hypothetical Data:

Treatment	p-p65/p65 (Relative Density)	p-ERK/ERK (Relative Density)
Control	0.1 ± 0.02	0.15 ± 0.03
LPS (1 µg/mL)	1.0 ± 0.12	1.0 ± 0.15
LPS + Epiaschantin (10 µM)	0.6 ± 0.08	0.7 ± 0.09
LPS + Epiaschantin (50 µM)	0.25 ± 0.05	0.3 ± 0.06

Experimental Workflow

The overall experimental workflow for evaluating the anti-inflammatory properties of Epiaschantin is summarized below.

Caption: Overall experimental workflow for assessing Epiaschantin.

Conclusion

This document outlines a systematic approach to characterize the anti-inflammatory properties of the novel compound, Epiaschantin. The suggested protocols provide a framework for initial in vitro screening, followed by a more in-depth investigation of the underlying molecular mechanisms involving the NF-κB and MAPK signaling pathways. The hypothetical data presented in the tables illustrates a potential dose-dependent anti-inflammatory effect of Epiaschantin. It is important to note that these are generalized protocols, and optimization may be required based on the specific physicochemical properties of Epiaschantin. Successful completion of these studies will provide valuable insights into the therapeutic potential of Epiaschantin as a novel anti-inflammatory agent.

References

• 1. researchgate.net [researchgate.net]
• 2. In vitro assays to investigate the anti-inflammatory activity of herbal extracts [wisdomlib.org]
• 3. Evaluation of Phytochemical Screening and Anti Inflammatory Activity of Leaves and Stem of Mikania scandens (L.) Wild - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ijcrt.org [ijcrt.org]
• 5. KEGG PATHWAY: map04064 [kegg.jp]
• 6. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 7. (-)-Epicatechin prevents TNFα-induced activation of signaling cascades involved in inflammation and insulin sensitivity in 3T3-L1 adipocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. MAPK signaling pathway | Abcam [abcam.com]
• 9. MAPK Signaling Resources | Cell Signaling Technology [cellsignal.com]

Epiaschantin in Cell Culture: Application Notes and Protocols for Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Epiaschantin is a naturally occurring lignan, a class of polyphenols found in various plants. It has been isolated from species such as Hernandia nymphaeifolia. Emerging research has identified Epiaschantin as a compound of interest in oncology due to its demonstrated antiproliferative and cytotoxic activities against various cancer cell lines. These application notes provide a comprehensive overview of the use of Epiaschantin in cell culture, including recommended concentrations, experimental conditions, and protocols for assessing its biological effects.

Data Presentation: In Vitro Efficacy of Epiaschantin

The cytotoxic and antiproliferative activities of Epiaschantin have been evaluated in several cancer cell lines. The following table summarizes the available quantitative data on its efficacy.

Cell Line	Cancer Type	Parameter	Value	Reference
P388	Murine Lymphocytic Leukemia	ED50	1.5 µg/mL	[1]
A549	Human Lung Carcinoma	Cytotoxic	-	[2]
MCF-7	Human Breast Adenocarcinoma	Cytotoxic	-	[2]
KB-VIN	Human Oral Carcinoma (P-glycoprotein overexpressing)	IC50	5 µM	[2]
Madin-Darby Canine Kidney (MDCK)	Normal Kidney Epithelial	Not Cytotoxic	Up to 100 µM	[3]

Note: The original study providing the ED50 value for P388 cells did not specify the molar concentration or incubation time. The cytotoxicity in A549 and MCF-7 cells was noted, but specific IC50 values were not provided in the available literature.

Experimental Protocols

Preparation of Epiaschantin Stock Solution

Proper preparation of the Epiaschantin stock solution is critical for accurate and reproducible experimental results. Lignans (B1203133) are often poorly soluble in aqueous solutions.

Materials:

• Epiaschantin powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile, light-protected microcentrifuge tubes

Protocol:

• Based on the desired stock concentration (e.g., 10 mM), calculate the required mass of Epiaschantin powder.

• Weigh the Epiaschantin powder in a sterile microcentrifuge tube.

• Add the appropriate volume of DMSO to achieve the desired stock concentration.

• Vortex the solution until the Epiaschantin is completely dissolved. Gentle warming (37°C) may aid dissolution.

• Store the stock solution in small aliquots at -20°C or -80°C in light-protected tubes to avoid repeated freeze-thaw cycles.

Important Considerations:

• The final concentration of DMSO in the cell culture medium should be kept low, typically below 0.5%, to avoid solvent-induced cytotoxicity.[4]

• Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments.

Cell Viability Assay (MTT Assay)

This protocol is a general guideline for assessing the effect of Epiaschantin on cancer cell viability using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• Cancer cell line of interest (e.g., A549, MCF-7)

• Complete cell culture medium

• Epiaschantin stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)

• DMSO or solubilization buffer

• 96-well cell culture plates

• Multichannel pipette

• Plate reader

Protocol:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

• Incubate the plate at 37°C in a humidified 5% CO2 incubator for 24 hours to allow for cell attachment.

• Prepare serial dilutions of Epiaschantin in complete medium from the stock solution. Ensure the final DMSO concentration is consistent across all treatments and the vehicle control.

• Remove the medium from the wells and add 100 µL of the prepared Epiaschantin dilutions or vehicle control.

• Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• Four hours before the end of the incubation period, add 10 µL of MTT solution to each well.

• Incubate for 4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.

• Carefully remove the medium and add 100 µL of DMSO or a suitable solubilization buffer to each well to dissolve the formazan crystals.

• Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle-treated control and determine the IC50 value using appropriate software.

Apoptosis Analysis by Flow Cytometry (Annexin V/PI Staining)

This protocol allows for the detection and quantification of apoptotic cells following Epiaschantin treatment.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Epiaschantin stock solution

• Annexin V-FITC/PI Apoptosis Detection Kit

• 6-well cell culture plates

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with various concentrations of Epiaschantin (and a vehicle control) for a predetermined time (e.g., 24 or 48 hours).

• Harvest the cells, including both adherent and floating populations, by trypsinization and centrifugation.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the apoptosis detection kit.

• Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension according to the kit manufacturer's instructions.

• Incubate the cells in the dark at room temperature for 15 minutes.

• Analyze the stained cells by flow cytometry within one hour.

  • Annexin V-negative/PI-negative cells are viable.

  • Annexin V-positive/PI-negative cells are in early apoptosis.

  • Annexin V-positive/PI-positive cells are in late apoptosis or necrosis.

Mandatory Visualizations

Proposed Signaling Pathways of Epiaschantin

While the direct signaling pathways modulated by Epiaschantin are not yet fully elucidated, research on related lignans and polyphenols suggests potential involvement of key cancer-related pathways such as PI3K/Akt, MAPK, and STAT3. Epiaschantin may induce apoptosis through both intrinsic (mitochondrial) and extrinsic (death receptor) pathways.

Caption: Proposed signaling pathways potentially modulated by Epiaschantin in cancer cells.

Experimental Workflow for Cell Viability Assay

The following diagram illustrates the key steps involved in determining the IC50 value of Epiaschantin using a cell viability assay.

Caption: Workflow for determining the IC50 of Epiaschantin using an MTT assay.

Conclusion

Epiaschantin demonstrates promising anticancer properties in vitro. The provided protocols offer a foundation for researchers to investigate its efficacy and mechanism of action in various cancer cell models. Further studies are warranted to fully elucidate its therapeutic potential, including its effects on specific signaling pathways, cell cycle progression, and its in vivo efficacy. As with any experimental compound, it is crucial to carefully optimize conditions for each specific cell line and experimental setup.

References

• 1. Apoptosis Induced by (−)-Epicatechin in Human Breast Cancer Cells is Mediated by Reactive Oxygen Species - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cancer.wisc.edu [cancer.wisc.edu]
• 3. Flow cytometry with PI staining | Abcam [abcam.com]
• 4. benchchem.com [benchchem.com]

Technical Notes & Optimization

Epiaschantin Purification Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to overcome common challenges encountered during the purification of Epiaschantin.

Troubleshooting Guide

This guide addresses specific issues that may arise during the purification of Epiaschantin, offering potential causes and solutions in a clear question-and-answer format.

Q1: Low yield of Epiaschantin after extraction and initial purification.

Possible Causes:

• Incomplete Extraction: The solvent system used may not be optimal for extracting Epiaschantin from the plant matrix. Lignans (B1203133) like Epiaschantin have moderate polarity.[1]

• Degradation during Extraction: Epiaschantin can be sensitive to light, high temperatures, and oxidative conditions, leading to degradation during lengthy extraction processes.[2]

• Loss during Solvent Partitioning: Improper selection of solvents for liquid-liquid extraction can lead to the loss of Epiaschantin in the undesired phase.

• Adsorption onto Glassware: Highly pure compounds can sometimes adsorb to glass surfaces, leading to loss of material.

Solutions:

• Optimize Extraction Solvent: A mixture of polar and non-polar solvents is often effective for lignans. For instance, aqueous ethanol (B145695) or methanol (B129727) (70-100%) is commonly used.[1]

• Protect from Degradation: Conduct extraction and purification steps in a dark environment or using amber-colored glassware to prevent photodegradation. Avoid excessive heat; if heating is necessary, use the lowest effective temperature for the shortest duration. Consider adding antioxidants like ascorbic acid during extraction.

• Solvent System Selection: Carefully select solvent systems for partitioning based on the polarity of Epiaschantin. A common approach for lignans is partitioning between a non-polar solvent (like hexane) and a more polar solvent (like methanol or ethyl acetate).

• Pre-treat Glassware: Silanizing glassware can help to reduce the adsorption of the compound.

Q2: Poor separation of Epiaschantin from other compounds during HPLC.

Possible Causes:

• Co-eluting Impurities: Structurally similar lignans or other phytochemicals present in the extract can have similar retention times to Epiaschantin, leading to poor resolution.

• Inappropriate Column Chemistry: The stationary phase of the HPLC column may not be suitable for resolving Epiaschantin from its impurities.

• Suboptimal Mobile Phase: The composition and gradient of the mobile phase may not be optimized for the separation.

• Column Overloading: Injecting too much sample can lead to broad, overlapping peaks.

Solutions:

• Optimize Mobile Phase: Systematically vary the mobile phase composition. For reversed-phase HPLC (the most common method for lignans), adjust the ratio of organic solvent (e.g., acetonitrile (B52724) or methanol) to water.[1][3] The addition of a small amount of acid (e.g., formic acid or acetic acid) can often improve peak shape.

• Try Different Column Chemistries: If a standard C18 column does not provide adequate separation, consider using a different stationary phase, such as a C8, phenyl-hexyl, or a column with a polar-embedded group.

• Gradient Optimization: Employ a shallower gradient around the elution time of Epiaschantin to improve the resolution of closely eluting peaks.

• Reduce Sample Load: Decrease the concentration of the injected sample to avoid column overloading.

• Two-Dimensional HPLC (2D-HPLC): For very complex mixtures, using two different columns with orthogonal separation mechanisms can provide superior resolution.

Q3: Epiaschantin appears to be degrading during the purification process.

Possible Causes:

• pH Instability: Epiaschantin may be unstable at certain pH values.

• Temperature Sensitivity: Prolonged exposure to even moderate temperatures during solvent evaporation or fractionation can cause degradation.

• Oxidative Degradation: Exposure to air (oxygen) can lead to the oxidation of phenolic compounds like Epiaschantin.

Solutions:

• pH Control: Buffer the mobile phase to a pH where Epiaschantin is stable. The optimal pH range for many natural products is between 3 and 7.[4]

• Low-Temperature Processing: Perform solvent evaporation under reduced pressure at a low temperature (e.g., using a rotary evaporator with a chilled water bath). Keep fractions on ice or in a refrigerated autosampler.

• Inert Atmosphere: If sensitivity to oxidation is a major concern, consider performing purification steps under an inert atmosphere (e.g., nitrogen or argon).

Q4: Difficulty in crystallizing the purified Epiaschantin.

Possible Causes:

• Presence of Impurities: Even small amounts of impurities can inhibit crystallization.

• Inappropriate Solvent System: The solvent used for crystallization may be too good a solvent, preventing the compound from precipitating, or too poor, causing it to "oil out."

• Supersaturation Not Reached: The solution may not be sufficiently concentrated for crystals to form.

• Nucleation Issues: Spontaneous nucleation may be slow or absent.

Solutions:

• Ensure High Purity: Re-purify the Epiaschantin using a different chromatographic method to remove any remaining impurities.

• Screen Crystallization Solvents: Experiment with a range of solvents and solvent mixtures. A good crystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at an elevated temperature.

• Slow Evaporation: Allow the solvent to evaporate slowly from a loosely covered vial. This gradual increase in concentration can promote the growth of well-formed crystals.

• Anti-Solvent Addition: Slowly add a solvent in which Epiaschantin is insoluble (an anti-solvent) to a solution of the compound until turbidity is observed, then allow it to stand.

• Seeding: Introduce a tiny crystal of pure Epiaschantin (if available) into the supersaturated solution to induce crystallization.

• Scratching: Gently scratching the inside of the glass vessel with a glass rod can create nucleation sites.[5]

Frequently Asked Questions (FAQs)

Q1: What are the key properties of Epiaschantin to consider during purification?

Epiaschantin is a lignan (B3055560) with a molecular formula of C22H24O7 and a molar mass of 400.42 g/mol . It is a pale yellow solid that is insoluble in water but soluble in some organic solvents.[2] It is known to be sensitive to light and oxidation, which is a critical consideration for all handling and purification steps.[2]

Q2: What is the best initial extraction method for Epiaschantin from plant material?

A common and effective method for extracting lignans is solvent extraction.[6] For Epiaschantin, which is a moderately polar compound, using a solvent system like 70-100% aqueous ethanol or methanol is a good starting point.[1] Techniques like maceration, percolation, or reflux extraction can be employed, but care should be taken to avoid prolonged exposure to high temperatures.[6]

Q3: Which chromatographic technique is most suitable for Epiaschantin purification?

High-Performance Liquid Chromatography (HPLC) is the most widely used and effective technique for the purification of lignans.[3][7] Reversed-phase HPLC with a C18 column is a common first choice. Other techniques like High-Speed Counter-Current Chromatography (HSCCC) have also been successfully used for the preparative isolation of lignans.[8]

Q4: How can I monitor the purity of my Epiaschantin fractions?

Thin-Layer Chromatography (TLC) is a rapid and cost-effective method for monitoring the progress of purification and for pooling fractions.[3] For quantitative purity assessment, analytical HPLC with a UV detector is the standard method. The purity is typically determined by calculating the peak area percentage of Epiaschantin relative to the total peak area in the chromatogram.

Quantitative Data on Lignan Purification

The following tables summarize quantitative data from published studies on the purification of lignans, which can serve as a reference for expected yields and purities when purifying Epiaschantin.

Table 1: Purification of Lignans from Justicia procumbens using HSCCC

Lignan	Initial Content in Extract (%)	Yield (mg from 300mg extract)	Purity (%)	Recovery (%)
Justicidin B	7.0	19.7	>95	93.8
Justicidin A	3.6	9.86	>95	91.3
6'-hydroxyjusticidin C	4.2	11.26	>95	89.4
Lignan J1	0.93	2.54	>95	91.0
Data adapted from a study on the preparative isolation of lignans using High-Speed Counter-Current Chromatography.[8]

Table 2: Purification of Total Lignans from Valeriana amurensis Extract

Purification Step	Purity of Total Lignans (%)
Crude Extract	24.8
After Macroporous Resin Chromatography	66.5 ± 0.8
After Polyamide Resin Chromatography	73.45 ± 1.86
Data from a study on the chromatographic purification of total lignans and flavonoids.[7]

Experimental Protocols

1. General Protocol for Reversed-Phase HPLC Purification of Epiaschantin

This protocol is a general guideline and should be optimized for your specific sample and HPLC system.

• Sample Preparation: Dissolve the crude or partially purified Epiaschantin extract in the initial mobile phase or a compatible solvent at a known concentration. Filter the sample through a 0.22 µm syringe filter before injection.

• HPLC System and Column:

  • System: A preparative or semi-preparative HPLC system equipped with a UV detector.

  • Column: A reversed-phase C18 column (e.g., 250 x 10 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: Water with 0.1% formic acid.

  • Solvent B: Acetonitrile with 0.1% formic acid.

• Gradient Elution:

  • Start with a gradient of 10-30% Solvent B and increase to 70-90% Solvent B over 30-60 minutes. The exact gradient should be optimized based on analytical HPLC runs.

• Flow Rate: A typical flow rate for a 10 mm ID column is 2-5 mL/min.

• Detection: Monitor the elution profile at a wavelength where Epiaschantin has strong absorbance (e.g., 280 nm).

• Fraction Collection: Collect fractions based on the elution of the target peak.

• Purity Analysis: Analyze the purity of each fraction using analytical HPLC.

• Solvent Evaporation: Pool the pure fractions and remove the solvent under reduced pressure at a low temperature.

2. General Protocol for Crystallization of Epiaschantin

• Solvent Selection: In a small test tube, dissolve a small amount of purified Epiaschantin in a few drops of a potential solvent (e.g., methanol, ethanol, ethyl acetate, acetone) with gentle warming. A good solvent will dissolve the compound when hot but show reduced solubility upon cooling.

• Dissolution: Dissolve the bulk of the purified, dry Epiaschantin in a minimal amount of the chosen hot solvent in an Erlenmeyer flask.

• Slow Cooling: Cover the flask and allow it to cool slowly to room temperature. Crystal formation should occur during this process.

• Further Cooling: To maximize the yield, place the flask in an ice bath for at least 30 minutes.

• Crystal Collection: Collect the crystals by vacuum filtration, washing them with a small amount of the cold crystallization solvent.

• Drying: Dry the crystals under vacuum to remove any residual solvent.

Visualizations

Caption: A typical experimental workflow for the purification of Epiaschantin.

Caption: A logical troubleshooting guide for low purity issues.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Impact of pH and temperature on the colour and betalain content of Colombian yellow pitaya peel (Selenicereus megalanthus) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. Effect of thermal and high pressure processing on stability of betalain extracted from red beet stalks - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Troubleshooting Epiaschantin detection in HPLC analysis

Welcome to the technical support center for the HPLC analysis of Epiaschantin. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues encountered during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the most common cause of peak tailing when analyzing Epiaschantin?

A1: Peak tailing for a compound like Epiaschantin, a flavonoid glycoside, is often caused by secondary interactions between the analyte and the stationary phase.[1][2] Specifically, interactions with exposed silanol (B1196071) groups on silica-based C18 columns are a primary cause, especially for compounds with polar functional groups.[1][2] Other potential causes include column overload, using an inappropriate mobile phase pH, or extra-column effects like excessive tubing length.[1][3][4]

Q2: My retention time for Epiaschantin is shifting between injections. What should I check first?

A2: The first step is to determine if the shift is gradual (drift) or sudden.[5][6] For gradual shifts, common causes include changes in mobile phase composition due to evaporation of one of the solvents, or a slow change in column temperature.[5][7] Sudden shifts are more likely due to errors in method setup, such as incorrect mobile phase preparation or a change in flow rate.[6] It's also crucial to ensure the column is properly equilibrated between runs.[8][9]

Q3: I am observing low sensitivity for my Epiaschantin peak. How can I improve it?

A3: Low sensitivity can be addressed by either increasing the signal or reducing the noise.[10] To increase the signal, you can optimize the detection wavelength to the λmax of Epiaschantin, increase the injection volume (while being mindful of potential peak distortion), or concentrate your sample.[10][11] To reduce baseline noise, use high-purity solvents, ensure your mobile phase is properly degassed, and check for any leaks in the system.[8][12][13]

Q4: What are the ideal starting conditions for developing an HPLC method for Epiaschantin?

A4: For a flavonoid glycoside like Epiaschantin, a good starting point is reversed-phase HPLC.[11] A C18 column is a common choice.[11][14] The mobile phase typically consists of a mixture of water and an organic solvent like acetonitrile (B52724) or methanol, often with a small amount of acid (e.g., formic acid or phosphoric acid) to improve peak shape.[14] A gradient elution is often necessary for complex samples to achieve good resolution.[11][14]

Troubleshooting Guides

Issue 1: Peak Tailing

Peak tailing can compromise the accuracy of quantification.[4] The following table summarizes potential causes and solutions.

Potential Cause	Troubleshooting Steps	Expected Outcome
Secondary Silanol Interactions	Use an end-capped C18 column.[1] Add a competing base (e.g., triethylamine) to the mobile phase (use with caution, may affect MS detection).[9] Lower the mobile phase pH with an acid like formic acid to suppress silanol activity.[4]	Symmetrical peak shape.
Column Overload	Reduce the injection volume or dilute the sample.[3][4]	Peak shape improves with lower concentration.
Incompatible Sample Solvent	Dissolve the sample in the initial mobile phase composition.[15]	Sharper, more symmetrical peaks.
Column Contamination/Void	Flush the column with a strong solvent.[7] If a void is suspected, replace the column.[16]	Improved peak shape and column pressure.

Troubleshooting Workflow for Peak Tailing

References

• 1. chromtech.com [chromtech.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. uhplcs.com [uhplcs.com]
• 4. acdlabs.com [acdlabs.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 8. m.youtube.com [m.youtube.com]
• 9. HPLC Troubleshooting | Thermo Fisher Scientific - UK [thermofisher.com]
• 10. Factors that affect sensitivity in HPLC - Tech Information [mtc-usa.com]
• 11. Steps for HPLC Method Development | Pharmaguideline [pharmaguideline.com]
• 12. rheniumgroup.co.il [rheniumgroup.co.il]
• 13. chromatographyonline.com [chromatographyonline.com]
• 14. scielo.br [scielo.br]
• 15. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 16. realab.ua [realab.ua]

Technical Support Center: Optimizing Epiaschantin Stability in Different Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the experimental handling of Epiaschantin, a dibenzylbutyrolactone lignan. The information is designed to assist in optimizing its stability and solubility in various solvents.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of Epiaschantin?

A1: Epiaschantin, as a lignan, is generally considered a lipophilic polyphenol. It exhibits poor solubility in water but is soluble in several organic solvents. The solubility is influenced by the solvent's polarity, with better solubility observed in moderately polar to polar aprotic solvents.

Q2: Which solvents are recommended for dissolving Epiaschantin?

A2: Based on the general solubility of related lignans, the following solvents are recommended for dissolving Epiaschantin:

• High Solubility: Dimethyl sulfoxide (B87167) (DMSO) and Dimethylformamide (DMF) are often excellent choices for achieving high concentrations of lignans.

• Moderate Solubility: Acetone, ethanol, and methanol (B129727) can also be used, though the achievable concentration may be lower compared to DMSO or DMF.

• Low/Insoluble: Epiaschantin is practically insoluble in water and non-polar solvents like hexane.

Q3: What are the primary factors that affect the stability of Epiaschantin in solution?

A3: The stability of Epiaschantin in solution can be influenced by several factors:

• pH: Lignans can be susceptible to degradation under strongly acidic or alkaline conditions.

• Light: Exposure to UV light can cause photodegradation.

• Oxidation: The presence of oxidizing agents can lead to the degradation of the molecule.

• Temperature: Elevated temperatures can accelerate degradation reactions. Lignans are generally stable at temperatures below 100°C.[1]

Q4: How should Epiaschantin stock solutions be prepared and stored to ensure stability?

A4: To ensure the stability of Epiaschantin stock solutions, follow these recommendations:

• Solvent Selection: Use a high-purity, anhydrous grade of a recommended solvent like DMSO.

• Preparation: Prepare solutions in a controlled environment, minimizing exposure to light and oxygen. Sonication can be used to aid dissolution.

• Storage: Store stock solutions in tightly sealed, amber glass vials at -20°C or -80°C for long-term stability. For short-term use, refrigeration at 2-8°C may be adequate, but stability should be verified.

• Freeze-Thaw Cycles: Minimize freeze-thaw cycles by preparing smaller aliquots for single-use.

Troubleshooting Guides

Issue 1: Poor Solubility or Precipitation of Epiaschantin

Problem	Potential Cause	Recommended Solution(s)
Epiaschantin does not dissolve in the chosen solvent.	The solvent polarity is not optimal.	1. Switch to a more suitable solvent: If using a less polar solvent, try a more polar one like DMSO or DMF. 2. Use a co-solvent system: A mixture of solvents (e.g., ethanol/water) can sometimes improve solubility over a single solvent.
The concentration is too high, exceeding the solubility limit.	1. Reduce the concentration: Prepare a more dilute solution. 2. Gently warm the solution: Heating can increase solubility, but do not exceed 40-50°C to avoid degradation. Always monitor for any color change.
The solid material has a large particle size.	Reduce particle size: Gently grind the solid Epiaschantin to a fine powder before attempting to dissolve.
Epiaschantin precipitates out of solution upon standing or after dilution.	The solution is supersaturated.	1. Filter the solution: Use a 0.22 µm syringe filter to remove any undissolved micro-particles that can act as nucleation sites for precipitation. 2. Prepare a fresh, less concentrated solution.
Change in solvent composition upon dilution (e.g., diluting a DMSO stock into an aqueous buffer).	1. Optimize the dilution: Add the stock solution to the aqueous buffer slowly while vortexing. 2. Increase the percentage of the organic co-solvent in the final aqueous solution, if permissible for the experiment.
The storage temperature is too low, causing the compound to crystallize.	Store at a slightly higher temperature (e.g., 4°C instead of -20°C), but verify the stability at this temperature for the intended storage duration.

Issue 2: Degradation of Epiaschantin During Experiments

Problem	Potential Cause	Recommended Solution(s)
Loss of Epiaschantin concentration over time in solution.	Hydrolysis: The solution is exposed to strongly acidic or basic conditions.	1. Maintain a neutral pH: Use buffered solutions to maintain a pH between 6 and 8. 2. Avoid prolonged exposure to extreme pH.
Oxidation: The solution is exposed to air (oxygen) or other oxidizing agents.	1. Use degassed solvents: Purge solvents with an inert gas like nitrogen or argon before use. 2. Work under an inert atmosphere when preparing and handling solutions. 3. Add an antioxidant, if compatible with the downstream application.
Photodegradation: The solution is exposed to UV or ambient light.	1. Work in a dark or low-light environment. 2. Use amber-colored vials or wrap containers in aluminum foil.
Appearance of unknown peaks in HPLC analysis.	Degradation of Epiaschantin into byproducts.	1. Perform a forced degradation study to identify potential degradation products and their retention times. 2. Review the experimental conditions to identify and mitigate the cause of degradation (see above).

Quantitative Data: Solubility of Related Lignans

While specific quantitative solubility data for Epiaschantin is limited in the literature, the following table provides solubility information for structurally similar dibenzylbutyrolactone lignans, Arctigenin and Matairesinol, which can serve as a useful reference.

Solvent	Arctigenin Solubility (mg/mL)	Matairesinol Solubility (mg/mL)
Methanol	Moderate	Moderate
Ethanol	Moderate	Moderate
DMSO	High	High
Acetone	Moderate	Moderate
Water	Poor	Poor

Note: "High," "Moderate," and "Poor" are qualitative descriptors based on available literature. Precise quantitative values can vary with temperature and the exact experimental conditions.

Experimental Protocols

Protocol 1: Determination of Epiaschantin Solubility

This protocol describes a method to determine the quantitative solubility of Epiaschantin in a given solvent.

Materials:

• Epiaschantin (solid)

• Selected solvent (e.g., Methanol, Ethanol, DMSO, Acetone)

• Vials with screw caps

• Orbital shaker or rotator

• Temperature-controlled environment (e.g., incubator)

• Centrifuge

• 0.22 µm syringe filters

• Validated analytical method for Epiaschantin quantification (e.g., HPLC-UV)

Procedure:

• Add an excess amount of solid Epiaschantin to a vial.

• Add a known volume of the selected solvent to the vial.

• Seal the vial tightly and place it on an orbital shaker at a constant temperature (e.g., 25°C) for 24-48 hours to ensure equilibrium is reached.

• After equilibration, visually confirm that excess solid is still present.

• Centrifuge the vial to pellet the undissolved solid.

• Carefully withdraw the supernatant and filter it through a 0.22 µm syringe filter to remove any remaining micro-particles.

• Accurately dilute the clear, saturated solution with the same solvent to a concentration within the linear range of the analytical method.

• Quantify the concentration of Epiaschantin in the diluted sample using a validated HPLC-UV method.

• Calculate the original concentration in the saturated solution to determine the solubility in mg/mL.

Protocol 2: Forced Degradation Study of Epiaschantin

This protocol outlines a forced degradation study to investigate the stability of Epiaschantin under various stress conditions.

Materials:

• Epiaschantin stock solution (e.g., 1 mg/mL in methanol)

• Hydrochloric acid (HCl) solution (e.g., 0.1 M, 1 M)

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M, 1 M)

• Hydrogen peroxide (H₂O₂) solution (e.g., 3%, 30%)

• HPLC-grade water

• pH meter

• Thermostatic oven

• Photostability chamber

• Validated stability-indicating HPLC method

Procedure:

• Acid Hydrolysis:

  • Mix equal volumes of Epiaschantin stock solution and HCl solution (e.g., 0.1 M).

  • Incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw an aliquot, neutralize with an equivalent amount of NaOH, and dilute with mobile phase for HPLC analysis.

• Base Hydrolysis:

  • Mix equal volumes of Epiaschantin stock solution and NaOH solution (e.g., 0.1 M).

  • Follow the incubation and analysis steps as described for acid hydrolysis, neutralizing with HCl.

• Oxidative Degradation:

  • Mix equal volumes of Epiaschantin stock solution and H₂O₂ solution (e.g., 3%).

  • Keep at room temperature for a defined period, monitoring for degradation.

  • Analyze aliquots at different time points by HPLC.

• Thermal Degradation:

  • Place a vial of Epiaschantin stock solution in a thermostatic oven at an elevated temperature (e.g., 80°C).

  • Analyze aliquots at different time points by HPLC.

• Photodegradation:

  • Expose a vial of Epiaschantin stock solution to a controlled light source in a photostability chamber (as per ICH Q1B guidelines).

  • Simultaneously, keep a control sample wrapped in aluminum foil in the same chamber.

  • Analyze both the exposed and control samples at a defined time point by HPLC.

Analysis:

• For all stress conditions, analyze the samples using a validated stability-indicating HPLC method that separates the intact Epiaschantin from its degradation products.

• Calculate the percentage of degradation at each time point.

• Characterize the major degradation products using techniques like LC-MS if necessary.

Visualizations

Workflow for Determining Epiaschantin Solubility.

Workflow for Forced Degradation Study of Epiaschantin.

Potential Degradation Pathways of Epiaschantin.

References

• 1. researchgate.net [researchgate.net]

Technical Support Center: Epiaschantin Extraction

Welcome to the technical support center for Epiaschantin extraction. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their extraction protocols.

Troubleshooting Guide: Addressing Low Yield

Low yield is a common challenge in the extraction of natural products. This guide provides a systematic approach to identifying and resolving potential issues in your Epiaschantin extraction workflow.

Question: My Epiaschantin yield is consistently low. What are the most common causes and how can I address them?

Answer: Low Epiaschantin yield can stem from several factors, from the quality of the plant material to the specifics of your extraction and analysis methods. Below is a step-by-step guide to troubleshoot the issue.

Plant Material and Pre-Extraction Processing

The source and preparation of your plant material are critical first steps.

• Issue: Improperly identified, harvested, or stored plant material.

• Troubleshooting:

  • Verification: Ensure the correct identification of Hernandia nymphaeifolia. Lignan (B3055560) content can vary significantly between species.

  • Plant Part: Epiaschantin has been isolated from the trunk bark of Hernandia nymphaeifolia[1]. Ensure you are using the correct plant part.

  • Drying: Improper drying can lead to enzymatic degradation of lignans (B1203133). Dry plant material in a well-ventilated area or a low-temperature oven (40-50°C) to preserve the integrity of the target compounds.

  • Particle Size: Grinding the plant material to a fine, uniform powder increases the surface area for solvent penetration, which can significantly improve extraction efficiency.

• Issue: High lipid content in the plant material interfering with extraction.

• Troubleshooting:

  • Defatting: For plant materials with high lipid content, a pre-extraction step with a non-polar solvent like n-hexane can remove fats and waxes. This "defatting" step can improve the accessibility of the target lignans to the extraction solvent.

Extraction Parameters

The choice of extraction method and the parameters used are paramount for achieving high yields.

• Issue: Suboptimal extraction solvent.

• Troubleshooting:

  • Solvent Polarity: Epiaschantin, a dibenzylbutane lignan, is a relatively non-polar compound. Solvents like chloroform, dichloromethane, and ethyl acetate (B1210297) are suitable for its extraction.[1] Mixtures of ethanol (B145695) or methanol (B129727) with water are also commonly used for lignan extraction, with concentrations typically ranging from 70-100%.[2]

  • Solvent Optimization: Experiment with a gradient of solvent polarities to find the optimal system for Epiaschantin. For example, you could test different ratios of ethanol to water (e.g., 50%, 70%, 95%).

• Issue: Inefficient extraction method.

• Troubleshooting:

  • Conventional Methods: Maceration and Soxhlet extraction are traditional methods but can be time-consuming and may result in lower yields.

  • Modern Techniques: Consider using more advanced methods like Ultrasound-Assisted Extraction (UAE) or Microwave-Assisted Extraction (MAE).[2][3] These techniques can increase yield and reduce extraction time and solvent consumption.

• Issue: Suboptimal extraction time and temperature.

• Troubleshooting:

  • Time: Insufficient extraction time will result in incomplete recovery. For UAE, durations of 30-60 minutes are often effective. For heat-reflux extraction, longer periods may be necessary.

  • Temperature: While higher temperatures can increase extraction efficiency, excessive heat can cause degradation of thermolabile compounds. Lignans are generally stable at temperatures below 100°C.[2] For MAE, a temperature of around 60°C has been shown to be effective for lignan extraction.

• Issue: Incorrect solid-to-liquid ratio.

• Troubleshooting:

  • An insufficient volume of solvent may not effectively dissolve all the target compounds. A common starting point is a solid-to-liquid ratio of 1:10 to 1:30 (g/mL). Experiment with different ratios to find the optimal balance between yield and solvent usage.

Post-Extraction Processing and Analysis

Losses can also occur after the initial extraction.

• Issue: Degradation of Epiaschantin during solvent evaporation.

• Troubleshooting:

  • Use a rotary evaporator under reduced pressure to remove the solvent at a low temperature (e.g., < 50°C) to minimize thermal degradation.

• Issue: Inaccurate quantification of Epiaschantin.

• Troubleshooting:

  • Analytical Method: High-Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (MS) are the preferred methods for quantifying lignans.[4][5][6][7][8][9][10][11]

  • Method Validation: Ensure your analytical method is properly validated for linearity, accuracy, and precision to obtain reliable quantitative data.

  • Standard Purity: Use a high-purity Epiaschantin standard for calibration.

Summary of Troubleshooting Parameters

Parameter	Potential Issue	Recommended Action
Plant Material	Incorrect species or plant part.	Verify botanical identity; use trunk bark of Hernandia nymphaeifolia.
Improper drying or storage.	Dry at 40-50°C; store in a cool, dark, dry place.
Inappropriate particle size.	Grind to a fine, uniform powder.
High lipid content.	Perform a pre-extraction defatting step with n-hexane.
Extraction Solvent	Suboptimal polarity.	Test solvents like chloroform, dichloromethane, ethyl acetate, or ethanol/methanol-water mixtures (70-95%).
Extraction Method	Inefficient technique.	Consider switching from maceration/Soxhlet to UAE or MAE.
Extraction Time	Insufficient duration.	Optimize extraction time (e.g., 30-60 min for UAE).
Extraction Temp.	Degradation at high temperatures.	Maintain temperature below 100°C; for MAE, around 60°C is a good starting point.
Solid-to-Liquid Ratio	Incomplete extraction.	Experiment with ratios between 1:10 and 1:30 (g/mL).
Post-Extraction	Thermal degradation during drying.	Use a rotary evaporator at low temperature (< 50°C).
Analysis	Inaccurate quantification.	Use a validated HPLC-UV or LC-MS method with a pure standard.

Experimental Protocols

Protocol 1: Optimized Ultrasound-Assisted Extraction (UAE) of Epiaschantin

This protocol is a starting point for optimizing Epiaschantin extraction from Hernandia nymphaeifolia bark.

Materials:

• Dried, powdered bark of Hernandia nymphaeifolia

• 80% Ethanol (v/v) in deionized water

• Ultrasonic bath or probe sonicator

• Filter paper (e.g., Whatman No. 1)

• Rotary evaporator

• HPLC-UV or LC-MS system for quantification

Procedure:

• Sample Preparation: Weigh 10 g of finely powdered Hernandia nymphaeifolia bark.

• Extraction:

  • Place the powdered bark in a 250 mL flask.

  • Add 200 mL of 80% ethanol (solid-to-liquid ratio of 1:20 g/mL).

  • Place the flask in an ultrasonic bath.

  • Sonicate for 45 minutes at a frequency of 40 kHz and a temperature of 50°C.

• Filtration: Filter the mixture through Whatman No. 1 filter paper to separate the extract from the solid residue.

• Solvent Evaporation: Concentrate the filtrate using a rotary evaporator at a temperature of 45°C and reduced pressure until the ethanol is completely removed.

• Reconstitution and Analysis: Reconstitute the dried extract in a known volume of a suitable solvent (e.g., methanol) and analyze by a validated HPLC-UV or LC-MS method to determine the Epiaschantin concentration.

Protocol 2: Microwave-Assisted Extraction (MAE) of Epiaschantin

Materials:

• Dried, powdered bark of Hernandia nymphaeifolia

• 70% Methanol (v/v) in deionized water

• Microwave extraction system

• Filter paper

• Rotary evaporator

• HPLC-UV or LC-MS system

Procedure:

• Sample Preparation: Weigh 5 g of finely powdered Hernandia nymphaeifolia bark.

• Extraction:

  • Place the powder in a microwave extraction vessel.

  • Add 100 mL of 70% methanol (solid-to-liquid ratio of 1:20 g/mL).

  • Set the microwave parameters: 500 W power, 60°C temperature, and 15 minutes extraction time.

• Filtration: After extraction, allow the vessel to cool and then filter the contents.

• Solvent Evaporation: Concentrate the extract using a rotary evaporator at 40°C.

• Quantification: Reconstitute the extract and quantify the Epiaschantin content using a validated analytical method.

Frequently Asked Questions (FAQs)

Q1: Can I use fresh plant material for Epiaschantin extraction?

A1: While it is possible, using dried plant material is generally recommended. Drying helps to inactivate enzymes that could degrade Epiaschantin and allows for more consistent results due to a standardized moisture content. If you must use fresh material, be aware that the high water content may affect the efficiency of certain organic solvents.

Q2: My extract is very impure. How can I clean it up before analysis?

A2: You can use solid-phase extraction (SPE) to clean up your crude extract. A C18 SPE cartridge is a good choice for retaining non-polar compounds like Epiaschantin while allowing more polar impurities to pass through. Elute the Epiaschantin from the cartridge with a suitable organic solvent.

Q3: What are the typical retention times and UV absorbance maxima for Epiaschantin in HPLC?

A3: The retention time of Epiaschantin will depend on the specific HPLC method (column, mobile phase, flow rate). However, lignans typically show strong UV absorbance in the range of 230-280 nm. It is recommended to run a UV scan of a pure Epiaschantin standard to determine its absorbance maximum for optimal detection.

Q4: Is Epiaschantin susceptible to degradation during storage?

A4: Like many phenolic compounds, Epiaschantin can be susceptible to oxidative degradation, especially when exposed to light and air over extended periods. It is best to store extracts and purified compounds in amber vials, under an inert atmosphere (e.g., nitrogen or argon), and at low temperatures (-20°C or below) to ensure stability.

Visualizations

Biosynthetic Pathway of Epiaschantin

The biosynthesis of Epiaschantin, a dibenzylbutane lignan, originates from the phenylpropanoid pathway. This pathway converts the amino acid phenylalanine into monolignols, which are the building blocks of lignans.

Caption: Proposed biosynthetic pathway of Epiaschantin.

Experimental Workflow for Epiaschantin Extraction and Analysis

This workflow outlines the key stages from plant material to purified Epiaschantin.

Caption: General workflow for Epiaschantin extraction.

Logical Troubleshooting Flowchart for Low Yield

This flowchart provides a logical sequence for diagnosing the cause of low Epiaschantin yield.

Caption: Troubleshooting flowchart for low yield.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. ars.usda.gov [ars.usda.gov]
• 5. rsc.org [rsc.org]
• 6. HPLC-UV Method Development and Validation to Monitor Difluprednate Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. An optimized and validated SPE-LC-MS/MS method for the determination of caffeine and paraxanthine in hair - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. archives.ijper.org [archives.ijper.org]
• 10. mdpi.com [mdpi.com]
• 11. A stability-indicating HPLC-UV method for the quantification of anthocyanin in Roselle (Hibiscus Sabdariffa L.) spray-dried extract, oral powder, and lozenges - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Epiaschantin Interference in Cell-Based Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Epiaschantin. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common issues you may encounter during your cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is Epiaschantin and its primary mechanism of action?

A1: Epiaschantin is a compound that has been investigated for its potential biological activities. While specific details on "Epiaschantin" are limited in publicly available literature, related compounds such as Aschantin, a lignan (B3055560) found in certain plants, have been shown to exert effects on cellular signaling pathways. For instance, Aschantin has been reported to selectively inhibit the Akt/GSK3β signaling pathway.[1] It is crucial to characterize the specific mechanism of action of your particular Epiaschantin compound in your experimental system.

Q2: Can Epiaschantin interfere with common cell viability assays like the MTT assay?

A2: It is possible for Epiaschantin, particularly if it is a colored compound or has antioxidant properties, to interfere with tetrazolium-based assays like MTT, XTT, and MTS.[2][3][4] This interference can occur through direct reduction of the tetrazolium salt to formazan (B1609692), leading to a false-positive signal for cell viability, or by absorbing light at the same wavelength as the formazan product, leading to inaccurate readings.[5] Such interference has been observed with various natural product extracts.[3][4]

Q3: What are the signaling pathways potentially affected by Epiaschantin?

A3: Based on studies of similar compounds, Epiaschantin may influence several key signaling pathways. Aschantin has been shown to inhibit the Akt signaling pathway without significantly affecting the MAPK/ERK pathway.[1] Another related compound, (-)-Epicatechin, has been found to activate the PI3K/Akt pathway.[6] Given that many natural compounds can modulate multiple pathways, it is advisable to empirically determine the effect of Epiaschantin on pathways of interest in your specific cell model, such as the STAT3, Akt, and MAPK pathways.[7][8][9][10][11][12][13][14]

Q4: Are there alternative assays to assess cell viability in the presence of Epiaschantin?

A4: Yes, several alternative assays can be used to mitigate the potential interference observed with tetrazolium-based assays. These alternatives often rely on different detection principles, such as measuring ATP content, protease activity, or DNA synthesis.[2][15][16] The choice of assay should be guided by the specific properties of Epiaschantin and the experimental goals.

Troubleshooting Guide

Q1: My cell viability results with Epiaschantin using an MTT assay are inconsistent and show an unexpected increase in viability at high concentrations. What could be the cause?

A1: This is a common issue when working with compounds that interfere with the assay chemistry.

• Potential Cause 1: Direct Reduction of MTT. Epiaschantin may be directly reducing the MTT reagent to formazan, independent of cellular metabolic activity. This would lead to a higher absorbance reading and an overestimation of cell viability.

• Troubleshooting Step: Run a cell-free control where you add Epiaschantin to the culture medium with MTT but without any cells. If you observe a color change, this indicates direct reduction and confirms interference.

• Potential Cause 2: Colorimetric Interference. If Epiaschantin has a color that absorbs light near the wavelength used to measure formazan (typically 570 nm), it can artificially inflate the absorbance reading.

• Troubleshooting Step: Measure the absorbance spectrum of Epiaschantin in your assay medium to see if it overlaps with the formazan absorbance peak.

• Solution: If interference is confirmed, switch to an alternative viability assay that is less susceptible to these issues. (See Table 1).

Q2: I am observing unexpected activation or inhibition of a signaling pathway (e.g., Akt, MAPK) after Epiaschantin treatment. How can I validate this finding?

A2: It is crucial to validate any observed effects on signaling pathways to ensure they are not artifacts.

• Validation Step 1: Use Multiple Readouts. Do not rely solely on one method (e.g., a single antibody in a Western blot). Use antibodies against different phosphorylation sites of the protein of interest or against downstream targets of the pathway.

• Validation Step 2: Use a Functional Assay. Correlate the changes in signaling with a functional cellular outcome that is known to be regulated by that pathway. For example, if you see inhibition of the Akt pathway, you might expect to see a decrease in cell proliferation or an increase in apoptosis.[10][11][17]

• Validation Step 3: Use Pathway Inhibitors or Activators. As positive and negative controls, treat your cells with known inhibitors or activators of the signaling pathway in parallel with Epiaschantin to ensure your assay is responding as expected.

Q3: Epiaschantin appears to be cytotoxic even at low concentrations in my initial screens. How can I confirm this is a specific effect?

A3: Distinguishing specific cytotoxicity from non-specific effects is critical.

• Troubleshooting Step 1: Assess Cell Membrane Integrity. Use an assay that measures the release of intracellular components, such as the Lactate Dehydrogenase (LDH) assay, or a dye exclusion assay like Trypan Blue or Propidium Iodide staining.[18][19] These assays provide a more direct measure of cell death compared to metabolic assays.

• Troubleshooting Step 2: Determine the Mode of Cell Death. Investigate whether the observed cytotoxicity is due to apoptosis or necrosis. This can be done using assays that measure caspase activity, or by using flow cytometry with Annexin V and Propidium Iodide staining.

• Troubleshooting Step 3: Evaluate in a Different Cell Line. Test the cytotoxicity of Epiaschantin in a non-target cell line to assess its general toxicity versus a cell-type-specific effect.

Data Presentation

Table 1: Alternative Cell Viability Assays

Assay Principle	Assay Name	Advantages	Potential Considerations
Metabolic Activity (Redox)	Resazurin (AlamarBlue)	More sensitive than MTT, homogeneous format, less prone to interference from colored compounds.[2][15][16]	Can still be affected by compounds with strong reducing potential.
ATP Content	ATP Luminescence Assay	Highly sensitive, fast, reflects the number of viable cells through their energy status.[2][16]	Can be affected by treatments that alter cellular ATP levels without causing cell death.
Protease Activity	Protease Viability Marker Assay	Measures a marker of viable cells that is lost in dead cells; non-toxic to cells.[16]	Enzyme activity could be directly affected by the test compound.
DNA Synthesis	BrdU Assay	Measures cell proliferation directly.[4]	More complex and time-consuming than metabolic assays.
Membrane Integrity	LDH Release Assay	Measures cytotoxicity by detecting a marker of cell lysis.[18][19]	LDH in the serum of the culture medium can lead to high background.
Membrane Integrity	Dye Exclusion (e.g., Trypan Blue, Propidium Iodide)	Simple, rapid, and inexpensive.[16]	Requires manual cell counting or specialized equipment (e.g., flow cytometer).

Experimental Protocols

Protocol: Resazurin (AlamarBlue) Cell Viability Assay

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Compound Treatment: Treat cells with various concentrations of Epiaschantin and appropriate controls (vehicle control, positive control for cytotoxicity). Incubate for the desired treatment period.

• Reagent Preparation: Prepare the Resazurin solution according to the manufacturer's instructions.

• Reagent Addition: Add the Resazurin solution to each well (typically 10% of the culture volume).

• Incubation: Incubate the plate for 1-4 hours at 37°C, protected from light. The incubation time may need to be optimized for your specific cell line.

• Measurement: Measure the fluorescence (Excitation: ~560 nm, Emission: ~590 nm) or absorbance (570 nm and 600 nm) using a plate reader.

• Data Analysis: Subtract the background fluorescence/absorbance from the cell-free control wells. Express the results as a percentage of the vehicle-treated control cells.

Mandatory Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Evaluation of viability assays for anthocyanins in cultured cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. MTT ASSAYS CANNOT BE UTILIZED TO STUDY THE EFFECTS OF STI571/GLEEVEC ON THE VIABILITY OF SOLID TUMOR CELL LINES - PMC [pmc.ncbi.nlm.nih.gov]
• 6. (-)-Epicatechin induces physiological cardiac growth by activation of the PI3K/Akt pathway in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibition of the STAT3 signaling pathway is involved in the antitumor activity of cepharanthine in SaOS2 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Signaling from E-cadherins to the MAPK pathway by the recruitment and activation of epidermal growth factor receptors upon cell-cell contact formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Inhibition of the STAT3 signaling pathway is involved in the antitumor activity of cepharanthine in SaOS2 cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]
• 11. Akt/PKB signaling pathway - Wikipedia [en.wikipedia.org]
• 12. researchgate.net [researchgate.net]
• 13. Overview of the STAT-3 signaling pathway in cancer and the development of specific inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Inhibition of STAT3 Signaling Pathway by Terphenyllin Suppresses Growth and Metastasis of Gastric Cancer [frontiersin.org]
• 15. Alternatives to MTT Assay in Cell Viability Assessments - 4B [albergueweb1.uva.es]
• 16. blog.quartzy.com [blog.quartzy.com]
• 17. creative-diagnostics.com [creative-diagnostics.com]
• 18. Frontiers | Assessing Acanthamoeba cytotoxicity: comparison of common cell viability assays [frontiersin.org]
• 19. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

How to store Epiaschantin to maintain its bioactivity

This technical support center provides researchers, scientists, and drug development professionals with essential information for the effective storage and handling of Epiaschantin to maintain its bioactivity.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage temperature for Epiaschantin?

A1: For optimal stability and to maintain bioactivity, it is recommended to store Epiaschantin at 2-8°C.

Q2: How should I store Epiaschantin for long-term use?

A2: For long-term storage, it is advisable to store Epiaschantin at -20°C or -80°C, protected from light. Aliquoting the compound into smaller, single-use vials is recommended to avoid repeated freeze-thaw cycles.

Q3: What solvents are suitable for dissolving Epiaschantin?

A3: Epiaschantin is insoluble in water at room temperature but is soluble in some organic solvents. Dimethyl sulfoxide (B87167) (DMSO) is a common solvent for creating stock solutions of similar compounds. For cell-based assays, ensure the final concentration of the organic solvent is not toxic to the cells.

Q4: Is Epiaschantin sensitive to light?

A4: Yes, Epiaschantin may degrade under light and oxidative conditions. Therefore, it is crucial to store it in a light-protected container, such as an amber vial, and to minimize its exposure to light during experiments.

Q5: What are the known biological activities of Epiaschantin?

A5: Epiaschantin has been found to possess a range of biological activities, including antioxidant, anti-inflammatory, antibacterial, and anti-tumor properties. It has also been shown to have effects on Ca2+ signaling in certain cell types[1].

Troubleshooting Guide

This guide addresses common issues that may arise during the storage and experimental use of Epiaschantin.

Problem	Potential Cause	Recommended Solution
Loss of Bioactivity	Improper storage temperature.	Always store Epiaschantin at 2-8°C for short-term use and -20°C or -80°C for long-term storage.
Repeated freeze-thaw cycles.	Aliquot the stock solution into single-use vials to minimize freeze-thaw cycles.
Exposure to light and oxygen.	Store in a tightly sealed, light-protected container. Minimize exposure to ambient light during handling.
Precipitation of Compound in Media	Poor solubility in aqueous solutions.	Ensure the final concentration of the organic solvent (e.g., DMSO) used to dissolve Epiaschantin is compatible with your experimental system and does not exceed cytotoxic levels. Gentle warming and vortexing may aid dissolution.
Inconsistent Experimental Results	Degradation of the compound.	Prepare fresh dilutions from a properly stored stock solution for each experiment. Avoid using old solutions.
Inaccurate pipetting or dilutions.	Calibrate your pipettes regularly. Prepare serial dilutions carefully and mix thoroughly at each step.
Cell-based assay variability.	Ensure consistent cell seeding density and health. Use appropriate positive and negative controls in every experiment[2].

Experimental Protocols

Below are detailed methodologies for key experiments to assess the bioactivity of Epiaschantin.

Antioxidant Activity Assessment: DPPH Radical Scavenging Assay

This protocol is a common method for evaluating the free radical scavenging activity of a compound.

Materials:

• Epiaschantin

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (B129727)

• 96-well microplate

• Spectrophotometer

Procedure:

• Prepare a stock solution of Epiaschantin in a suitable organic solvent (e.g., DMSO).

• Prepare a working solution of DPPH in methanol (e.g., 0.1 mM). The solution should have a deep violet color.

• Create a series of dilutions of the Epiaschantin stock solution in methanol.

• In a 96-well plate, add 100 µL of each Epiaschantin dilution to separate wells.

• Add 100 µL of the DPPH working solution to each well.

• Include a control well with 100 µL of methanol and 100 µL of the DPPH solution.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a spectrophotometer.

• Calculate the percentage of DPPH radical scavenging activity using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] * 100

Anti-inflammatory Activity Assessment: Nitric Oxide (NO) Production in LPS-stimulated Macrophages

This assay measures the ability of a compound to inhibit the production of nitric oxide, a pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

Materials:

• RAW 264.7 macrophage cell line

• Epiaschantin

• Lipopolysaccharide (LPS)

• DMEM (Dulbecco's Modified Eagle Medium)

• FBS (Fetal Bovine Serum)

• Griess Reagent

• 96-well cell culture plate

Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a suitable density and allow them to adhere overnight.

• Prepare various concentrations of Epiaschantin in the cell culture medium.

• Pre-treat the cells with the different concentrations of Epiaschantin for 1-2 hours.

• Stimulate the cells with LPS (e.g., 1 µg/mL) for 24 hours. Include a vehicle-treated control group and a group treated with LPS only.

• After incubation, collect the cell culture supernatant.

• To 50 µL of the supernatant in a new 96-well plate, add 50 µL of Griess Reagent A and incubate for 10 minutes at room temperature, protected from light.

• Add 50 µL of Griess Reagent B and incubate for another 10 minutes.

• Measure the absorbance at 540 nm.

• Determine the nitrite (B80452) concentration from a standard curve prepared with sodium nitrite.

Signaling Pathways

While the specific signaling pathways modulated by Epiaschantin are still under investigation, studies on structurally similar compounds like (-)-epicatechin (B1671481) suggest potential involvement of the MAPK and NF-κB pathways in its anti-inflammatory effects[3][4].

Inhibition of NF-κB Signaling Pathway

The following diagram illustrates the potential mechanism by which a compound like Epiaschantin may inhibit the NF-κB signaling pathway, based on findings for (-)-epicatechin[3][4].

Inhibition of the NF-κB signaling pathway.

Modulation of MAPK Signaling Pathway

The MAPK signaling cascade is another potential target. The diagram below shows how a compound like Epiaschantin might modulate this pathway, based on studies with (-)-epicatechin[3][4].

References

• 1. researchgate.net [researchgate.net]
• 2. youtube.com [youtube.com]
• 3. (-)-Epicatechin prevents TNFα-induced activation of signaling cascades involved in inflammation and insulin sensitivity in 3T3-L1 adipocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Validating the Purity of Epiaschantin

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to validating the purity of synthesized or isolated Epiaschantin. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical techniques for determining the purity of Epiaschantin?

A1: The primary techniques for assessing the purity of Epiaschantin, a lignan (B3055560), include High-Performance Liquid Chromatography (HPLC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS). A combination of these methods is recommended for unambiguous purity determination and structural confirmation.

Q2: Why is a single analytical method often insufficient for purity validation?

A2: Relying on a single method can be misleading. For instance, HPLC might show a single peak, but this peak could contain co-eluting impurities with similar chromatographic properties. NMR spectroscopy provides detailed structural information and can reveal the presence of impurities that are not chromatographically resolved. Mass spectrometry confirms the molecular weight and can help identify impurities based on their mass-to-charge ratio.

Q3: What are some common sources of impurities in synthesized or isolated Epiaschantin?

A3: Impurities can originate from various sources, including residual starting materials, by-products from the synthesis or isolation process, reagents, and solvents. Degradation products formed during storage or handling can also be a source of impurity.

Q4: How should I prepare my Epiaschantin sample for analysis?

A4: Proper sample preparation is critical for obtaining reliable results. For HPLC and MS, the sample should be dissolved in a solvent compatible with the mobile phase, typically methanol (B129727) or acetonitrile (B52724), and filtered through a 0.22 or 0.45 µm syringe filter to remove particulate matter. For NMR, the sample should be dissolved in a suitable deuterated solvent, such as chloroform-d (B32938) (CDCl₃) or dimethyl sulfoxide-d₆ (DMSO-d₆).

Experimental Workflows and Signaling Pathways

To ensure a systematic approach to purity validation, the following workflow is recommended:

A general workflow for the purity validation of Epiaschantin.

Troubleshooting Guides

High-Performance Liquid Chromatography (HPLC)

Issue: Peak Tailing in the Epiaschantin Chromatogram

Peak tailing is a common issue that can affect the accuracy of quantification.

Potential Cause	Troubleshooting Step	Expected Outcome
Secondary Interactions	Interactions between the analyte and active sites on the column, such as residual silanols.	Add a small amount of a competitive agent, like triethylamine (B128534) (0.1%), to the mobile phase. Use a column with end-capping or a base-deactivated stationary phase.
Column Overload	Injecting too much sample onto the column.	Reduce the injection volume or dilute the sample.
Mismatched Sample Solvent	The solvent used to dissolve the sample is stronger than the mobile phase.	Dissolve the sample in the initial mobile phase.
Column Contamination	Buildup of strongly retained compounds on the column.	Flush the column with a strong solvent (e.g., 100% acetonitrile or isopropanol).

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A logical workflow for troubleshooting HPLC peak tailing.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Issue: Unexpected Peaks in the NMR Spectrum

The presence of unexpected signals can indicate impurities or experimental artifacts.

Potential Cause	Troubleshooting Step	Expected Outcome
Residual Solvents	Incomplete removal of solvents from the purification process.	Compare the chemical shifts of the unknown peaks with common laboratory solvents. Dry the sample under high vacuum for an extended period.
Water in the Sample	Presence of moisture in the sample or deuterated solvent.	A broad singlet, typically between 1.5-4.5 ppm depending on the solvent. Use a freshly opened ampoule of deuterated solvent or dry the solvent over molecular sieves.
Grease	Contamination from glassware.	Characteristic broad peaks. Ensure all glassware is thoroughly cleaned and rinsed.
Related Impurities	Presence of structurally similar compounds.	Compare the spectrum with known impurities or degradation products. Further purification may be necessary.

Mass Spectrometry (MS)

Issue: Ambiguous Molecular Ion Peak

Difficulty in identifying the correct molecular ion can hinder structural confirmation.

Potential Cause	Troubleshooting Step	Expected Outcome
Adduct Formation	The analyte forms adducts with ions present in the mobile phase or from the system.	Look for peaks corresponding to [M+Na]⁺, [M+K]⁺, or [M+NH₄]⁺ in positive ion mode, and [M+Cl]⁻ or [M+HCOO]⁻ in negative ion mode. Modify the mobile phase to reduce the concentration of these ions.
In-source Fragmentation	The molecule fragments in the ion source before mass analysis.	Decrease the cone voltage or source temperature to reduce fragmentation.
Low Ionization Efficiency	The compound does not ionize well under the chosen conditions.	Switch between positive and negative ion modes. Optimize the mobile phase pH to promote protonation or deprotonation.

Experimental Protocols

HPLC Method for Purity Determination

Parameter	Condition
Column	C18 reversed-phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase A	Water with 0.1% formic acid
Mobile Phase B	Acetonitrile with 0.1% formic acid
Gradient	Start with a low percentage of B, and gradually increase to elute the compound. A typical gradient could be 10-90% B over 30 minutes.
Flow Rate	1.0 mL/min
Column Temperature	25-30 °C
Detection	UV at 280 nm
Injection Volume	10 µL

NMR Spectroscopy for Structural Confirmation

For structural confirmation and identification of impurities, both ¹H and ¹³C NMR spectra should be acquired.

Sample Preparation:

• Accurately weigh 5-10 mg of the Epiaschantin sample.

• Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃).

• Transfer the solution to a clean, dry 5 mm NMR tube.

¹³C NMR Data Reference: The ¹³C NMR chemical shifts for Epiaschantin have been reported in the following publication:

• Agrawal, P.K., & Thakur, R.S. (1985). Magnetic Resonance in Chemistry, 23(5), 389-390.

Mass Spectrometry for Molecular Weight Confirmation

LC-MS is the preferred method for confirming the molecular weight of Epiaschantin and identifying any impurities.

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), both positive and negative modes are recommended for initial analysis.
Mass Analyzer	Quadrupole, Time-of-Flight (TOF), or Orbitrap
Scan Range	m/z 100-1000
Expected Molecular Ion	[M+H]⁺ at m/z 401.16 in positive mode and [M-H]⁻ at m/z 399.14 in negative mode for C₂₂H₂₄O₇.

Expected Fragmentation: Lignans of the furofuran class, such as Epiaschantin, often show characteristic fragmentation patterns involving the cleavage of the benzyl (B1604629) ether linkages. Analysis of the MS/MS fragmentation can provide further structural confirmation.

Reference Data & Comparative Studies

A Comparative Analysis of the Biological Activities of Epiaschantin and Aschantin

For Immediate Release

[City, State] – A comprehensive review of available scientific literature reveals distinct and overlapping biological activities of two closely related lignans, Epiaschantin and Aschantin. This comparison guide, designed for researchers, scientists, and drug development professionals, summarizes the current understanding of their anti-inflammatory, anti-cancer, and enzyme-inhibiting properties, supported by experimental data.

Summary of Biological Activities

Both Epiaschantin and Aschantin, as stereoisomers, exhibit a range of biological effects. However, the extent of their activities varies, suggesting that their three-dimensional structure plays a crucial role in their biological function. Aschantin has been more extensively studied, with a wealth of quantitative data available. In contrast, research on Epiaschantin is less comprehensive, limiting a direct, broad-spectrum comparison.

Data Presentation

The following table summarizes the available quantitative data on the biological activities of Epiaschantin and Aschantin.

Biological Activity	Compound	Test System	Parameter	Value	Reference
Anti-Cancer Activity
Anti-proliferative	Epiaschantin	P388 murine leukemia cells	ED50	1.5 µg/mL	[1]
Cytotoxicity	Aschantin	ES-2 ovarian cancer cells	IC50	43.78 ± 3.06 µM	[2]
NIH-OVCAR-3 ovarian cancer cells	IC50	54.62 ± 4.17 µM	[2]
Hs832.Tc ovarian cancer cells	IC50	57.22 ± 6.13 µM	[2]
UACC-1598 ovarian cancer cells	IC50	35.50 ± 5.65 µM	[2]
TOV-21G ovarian cancer cells	IC50	28.34 ± 2.53 µM	[2]
UWB1.289 ovarian cancer cells	IC50	39.42 ± 4.70 µM	[2]
Anti-Inflammatory Activity
Nitric Oxide (NO) Production Inhibition	Aschantin	LPS-activated microglia	IC50	14.8 µg/mL	[3]
Enzyme Inhibition
Cytochrome P450 Inhibition	Aschantin	Human liver microsomes (CYP2C8)	Ki	10.2 µM	[4][5]
Human liver microsomes (CYP2C9)	Ki	3.7 µM	[4][5]
Human liver microsomes (CYP2C19)	Ki	5.8 µM	[4][5]
Human liver microsomes (CYP3A4)	Ki	12.6 µM	[4][5]
Human liver microsomes (UGT1A1)	IC50	131.7 µM	[5]
Human liver microsomes (UGT1A6)	IC50	144.1 µM	[5]
Human liver microsomes (UGT1A9)	IC50	71.0 µM	[5]
Calcium Signaling
ATP-induced Ca2+ release inhibition	Epiaschantin (100 µM)	Renal tubular cells	% Inhibition	8-38%	[3]
PAF-induced Ca2+ influx inhibition	Epiaschantin (50-100 µM)	Human neutrophils	% Inhibition	39-89%	[3]
LTB4- and thapsigargin-induced Ca2+ influx inhibition	Epiaschantin (50-100 µM)	Human neutrophils	% Inhibition	54-79%	[3]

Key Findings

• Anti-Cancer Activity: Aschantin has demonstrated cytotoxic effects against a panel of human ovarian cancer cell lines, with IC50 values ranging from 28.34 to 57.22 µM[2]. Epiaschantin has shown anti-proliferative activity against murine leukemia cells with an ED50 of 1.5 µg/mL[1]. A direct comparison of their anti-cancer potential is challenging due to the different cell lines and methodologies used.

• Anti-Inflammatory Activity: Aschantin inhibits the production of nitric oxide (NO) in lipopolysaccharide (LPS)-activated microglial cells with an IC50 value of 14.8 µg/mL, suggesting its potential in neuroinflammatory conditions[3]. Quantitative data on the anti-inflammatory activity of Epiaschantin is currently lacking.

• Calcium Signaling: Epiaschantin has been shown to modulate calcium signaling in human neutrophils and renal tubular cells. Notably, it was able to inhibit LTB4- and thapsigargin-induced Ca2+ influx, a property not observed with other tested lignans, including Aschantin, in the same study[3]. This suggests a unique mechanism of action for Epiaschantin in regulating calcium homeostasis.

Experimental Protocols

Anti-proliferative Activity of Epiaschantin (P388 Cells)

The anti-proliferative activity of Epiaschantin was assessed using the P388 murine leukemia cell line. While the specific publication with the detailed protocol for the ED50 value of 1.5 µg/mL[1] was not fully accessible, a general protocol for such an assay is as follows:

Cell Culture: P388 cells are cultured in an appropriate medium (e.g., RPMI-1640) supplemented with fetal bovine serum and antibiotics, and maintained in a humidified incubator at 37°C with 5% CO2.

Assay Procedure:

• Cells are seeded in 96-well plates at a predetermined density.

• Epiaschantin is dissolved in a suitable solvent (e.g., DMSO) and added to the wells at various concentrations. A vehicle control is also included.

• The plates are incubated for a specified period (e.g., 48 or 72 hours).

• Cell viability is determined using a colorimetric assay such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. The MTT reagent is added to each well and incubated to allow for the formation of formazan (B1609692) crystals by viable cells.

• The formazan crystals are dissolved, and the absorbance is measured at a specific wavelength.

• The percentage of cell viability is calculated relative to the vehicle control, and the ED50 (effective dose for 50% inhibition) is determined from the dose-response curve.

Anti-inflammatory Activity of Aschantin (NO Production in Microglia)

The inhibitory effect of Aschantin on nitric oxide production was evaluated in lipopolysaccharide (LPS)-activated BV-2 microglial cells[3].

Cell Culture: BV-2 microglial cells are cultured in DMEM supplemented with fetal bovine serum and antibiotics.

Assay Procedure:

• BV-2 cells are seeded in 96-well plates.

• The cells are pre-treated with various concentrations of Aschantin for a specific duration (e.g., 1 hour).

• LPS (e.g., 1 µg/mL) is then added to the wells to induce an inflammatory response.

• After a 24-hour incubation period, the concentration of nitrite (B80452) (a stable product of NO) in the culture supernatant is measured using the Griess reagent.

• The absorbance is measured at 540 nm, and the nitrite concentration is calculated from a standard curve.

• The percentage of NO inhibition is determined by comparing the nitrite levels in Aschantin-treated cells to those in LPS-stimulated cells without the compound. The IC50 value is calculated from the dose-response curve.

Signaling Pathway Diagrams

Aschantin's Inhibition of the NF-κB Signaling Pathway in Microglia

Aschantin has been shown to suppress the activation of NF-κB, a key transcription factor in the inflammatory response. This inhibition leads to a decrease in the expression of pro-inflammatory enzymes like iNOS, which is responsible for NO production.

Caption: Aschantin inhibits LPS-induced NO production by suppressing the NF-κB signaling pathway.

Experimental Workflow for Assessing Anti-Cancer Activity

The following diagram illustrates a typical workflow for evaluating the cytotoxic effects of a compound on cancer cell lines.

Caption: A generalized workflow for determining the IC50 value of a compound against cancer cells.

Conclusion

Current evidence suggests that both Aschantin and Epiaschantin possess noteworthy biological activities. Aschantin has been more thoroughly characterized as a multi-target agent with anti-cancer, anti-inflammatory, and significant enzyme-inhibiting properties. Epiaschantin, while less studied, shows unique effects on calcium signaling that warrant further investigation. Future research should focus on direct comparative studies of these two stereoisomers across a wider range of biological assays to fully elucidate their structure-activity relationships and therapeutic potential. More detailed experimental protocols from primary literature are also needed to allow for robust cross-study comparisons.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. cyanotech.com [cyanotech.com]
• 4. mjas.analis.com.my [mjas.analis.com.my]
• 5. In vitro antioxidant, anti-inflammatory and anticancer activities of ethyl acetate soluble proanthocyanidins of the inflorescence of Cocos nucifera L - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Toxicological Profile of Epiaschantin

A Comprehensive Guide for Researchers and Drug Development Professionals

This guide provides a comparative analysis of the toxicological profile of Epiaschantin, a furofuran lignan (B3055560), alongside structurally similar compounds: Aschantin, Yangambin, and Sesamin. The objective is to offer a consolidated resource of experimental data to aid in the assessment of their safety profiles for potential therapeutic applications.

Executive Summary

Epiaschantin and its related furofuran lignans (B1203133) exhibit a range of biological activities, including cytotoxic effects against various cancer cell lines. This guide summarizes the available quantitative data on their cytotoxicity, genotoxicity, and acute toxicity. While data for Epiaschantin is still emerging, comparisons with the more extensively studied lignans, Yangambin and Sesamin, provide valuable insights into its potential toxicological profile. In general, these compounds demonstrate moderate cytotoxicity against cancer cells, with limited data suggesting a lower impact on non-cancerous cells. Genotoxicity data for the class is sparse but suggests a low potential for mutagenicity. Acute toxicity studies on related compounds indicate a relatively low order of acute toxicity.

Cytotoxicity

The in vitro cytotoxicity of Epiaschantin and its comparators has been evaluated against a panel of cell lines. The half-maximal inhibitory concentration (IC50) and cytotoxic concentration (CC50) values are summarized below.

Compound	Cell Line	Assay Type	IC50 / CC50	Reference
Epiaschantin	Colorectal Adenoma & Carcinoma	Not Specified	9.8 ± 4.5 µM	[1]
P388 (Murine Leukemia)	Not Specified	1.5 µg/mL	[2]
Yangambin	Murine Macrophages	MTT	CC50: 46.7 µg/mL	[3]
Murine Macrophages	Trypan Blue	CC50: 187 µg/mL	[3]
BV-2 (Microglial Cells)	Griess Reagent	IC50: 28.6 µM (NO production)	[4]
Leishmania amazonensis	Not Specified	IC50: 43.9 ± 5 µM	[5]
Leishmania braziliensis	Not Specified	IC50: 76 ± 17 µM	[5]
Epi-yangambin	Leishmania amazonensis	Not Specified	IC50: 22.6 ± 4.9 µM	[5]
Leishmania braziliensis	Not Specified	IC50: 74.4 ± 9.8 µM	[5]
Sesamin	CYP46A1 (Enzyme Activity)	Not Specified	IC50: 6.016 µM	[6]
CYP4F2 (Enzyme Activity)	Luciferin-based	IC50: 0.381 µM	[7]
Voltage-gated Na+ channels (peak INa)	Electrophysiology	IC50: 7.2 µM	[1]
Voltage-gated Na+ channels (sustained INa)	Electrophysiology	IC50: 0.6 µM	[1]
M-type K+ channels (IK(M))	Electrophysiology	IC50: 4.8 µM	[1]

Note: Direct comparison of IC50 values should be made with caution due to variations in experimental conditions, including cell lines, assay methods, and incubation times.

Genotoxicity

Genotoxicity studies are crucial for assessing the potential of a compound to cause genetic damage. Limited data is available for Epiaschantin and Aschantin. However, studies on Yangambin and Sesamin provide some indication for the furofuran lignan class.

Compound	Test System	Metabolic Activation (S9)	Result	Reference
Yangambin	Ames Test (S. typhimurium)	With and Without	Non-mutagenic	[8]
Sesamin	Ames Test (S. typhimurium)	With and Without	Negative	[9]
Chromosomal Aberration (CHL/IU cells)	Without	Negative	[9]
Chromosomal Aberration (CHL/IU cells)	With	Induced structural abnormalities at cytotoxic concentrations	[9]
In vivo Micronucleus (mouse bone marrow)	N/A	Negative	[9]
In vivo Comet Assay (rat liver)	N/A	Negative	[9]
Episesamin	Ames Test (S. typhimurium)	With and Without	Negative	[9]
Chromosomal Aberration (CHL/IU cells)	With and Without	Negative	[9]
In vivo Comet Assay	N/A	Negative	[9]

These findings suggest that Sesamin and its epimer, Episesamin, do not damage DNA in vivo and are not genotoxic.[9] Yangambin was also found to be non-mutagenic.[8]

Acute Toxicity

Acute toxicity studies determine the effects of a single, high dose of a substance. The median lethal dose (LD50) is a common measure.

Compound	Route of Administration	Species	LD50	Reference
Yangambin	Not Specified	Not Specified	> 1612 mg/kg (estimated)	[10]
Epi-yangambin	Not Specified	Not Specified	> 1612 mg/kg (estimated)	[10]

No specific LD50 data for Epiaschantin or Aschantin was found in the public domain. The high estimated LD50 for Yangambin and Epi-yangambin suggests a low level of acute toxicity for these related furofuran lignans.[10]

Signaling Pathways in Toxicity

The molecular mechanisms underlying the toxic effects of furofuran lignans are an active area of research. Several signaling pathways have been implicated in the cellular response to these compounds. Lignans have been reported to modulate inflammatory responses by suppressing the nuclear factor-κB (NF-κB), mitogen-activated protein kinase (MAPK), and Janus kinase/signal transducer and activator of transcription (JAK/STAT) signaling pathways.[11][12][13]

Some lignans have been shown to induce apoptosis in cancer cells.[1] This process can be initiated through various signaling cascades, including the modulation of Bcl-2 family proteins and the activation of caspases. For example, some naturally occurring lignans cause a loss of mitochondrial membrane potential and down-regulation of the anti-apoptotic protein Bcl-xL.[1]

The diagram below illustrates a generalized overview of potential signaling pathways that may be affected by furofuran lignans, leading to cytotoxic effects.

Caption: Potential signaling pathways modulated by furofuran lignans.

Experimental Protocols

This section outlines the general methodologies for the key toxicological assays cited in this guide.

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.

• Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound for a specified period (e.g., 24, 48, or 72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours to allow formazan crystal formation.

  • Solubilize the formazan crystals with a solubilizing agent (e.g., DMSO or SDS).

  • Measure the absorbance of the solution using a microplate reader at a wavelength of 570 nm.

  • Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 value.[14][15][16][17]

Caption: Workflow for a typical MTT cytotoxicity assay.

Genotoxicity Assays

• Principle: This test uses several strains of Salmonella typhimurium that are auxotrophic for histidine, meaning they cannot synthesize it. The assay measures the ability of a test substance to cause mutations that restore the bacteria's ability to produce histidine, allowing them to grow on a histidine-free medium.[11][18][19]

• Procedure:

  • Bacterial strains are exposed to the test compound with and without a metabolic activation system (S9 mix from rat liver).

  • The treated bacteria are plated on a minimal agar (B569324) medium lacking histidine.

  • After incubation, the number of revertant colonies (colonies that have regained the ability to synthesize histidine) is counted.

  • A significant increase in the number of revertant colonies compared to the control indicates that the substance is mutagenic.[18][19]

• Principle: This assay detects damage to chromosomes or the mitotic apparatus. Micronuclei are small, extranuclear bodies containing chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during cell division.[4][14][16][20]

• Procedure:

  • Cultured mammalian cells (e.g., human lymphocytes, CHO cells) are exposed to the test substance with and without metabolic activation (S9).

  • Cytochalasin B is often added to block cytokinesis, resulting in binucleated cells, which makes it easier to identify cells that have completed one nuclear division.[16]

  • After an appropriate incubation period, the cells are harvested, fixed, and stained.

  • The frequency of micronucleated cells in the treated cultures is compared to that in the control cultures.[14]

Caption: Simplified workflows for Ames and Micronucleus genotoxicity assays.

• Principle: This test identifies agents that cause structural chromosomal aberrations in cultured mammalian somatic cells.[6]

• Procedure:

  • Cell cultures are exposed to the test substance with and without metabolic activation.

  • Cells are treated with a metaphase-arresting substance (e.g., colcemid) to accumulate cells in metaphase.

  • Cells are harvested, treated with a hypotonic solution, fixed, and spread on microscope slides.

  • Metaphase cells are analyzed microscopically for chromosomal aberrations.[15][18]

Acute Oral Toxicity - Acute Toxic Class Method (OECD 423)

• Principle: This method is a stepwise procedure with the use of a minimal number of animals per step. The outcome of each step determines the dose for the next step. The method allows for the classification of a substance into a toxicity class based on the observed mortality.[20][21][22]

• Procedure:

  • A small group of animals (typically 3) of a single sex is dosed with the test substance at a predefined starting dose level.

  • The animals are observed for mortality and clinical signs of toxicity for up to 14 days.

  • Depending on the outcome (number of animals that die or survive), the test is either stopped, or another step is performed with a higher or lower dose.

  • The procedure continues until a stopping criterion is met, allowing for the estimation of the LD50 and classification of the substance.[23]

Conclusion

The available toxicological data on Epiaschantin and related furofuran lignans suggest a profile of moderate cytotoxicity, particularly against cancer cell lines, and a low potential for genotoxicity and acute toxicity. However, the dataset for Epiaschantin itself is limited. Further comprehensive studies, including a broader range of cytotoxicity assays on both cancerous and non-cancerous cell lines, a full battery of genotoxicity tests, and in vivo acute toxicity studies, are warranted to establish a definitive toxicological profile. Understanding the specific signaling pathways involved in the toxicological effects of Epiaschantin will be crucial for evaluating its therapeutic potential and safety. This guide serves as a foundational resource to direct future research and development efforts.

References

• 1. Naturally occurring lignans efficiently induce apoptosis in colorectal tumor cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cytotoxicity of synthetic derivatives against breast cancer and multi-drug resistant breast cancer cell lines: a literature-based perspective study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Four New Furofuran Lignans from Phryma leptostachya Inhibit the Accumulation of Molting Hormones in Armyworm - PMC [pmc.ncbi.nlm.nih.gov]
• 4. oecd.org [oecd.org]
• 5. researchgate.net [researchgate.net]
• 6. Oced 473 chromosomal aberration | PPTX [slideshare.net]
• 7. Screening for Selective Anticancer Activity of 65 Extracts of Plants Collected in Western Andalusia, Spain - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Thioether and Ether Furofuran Lignans: Semisynthesis, Reaction Mechanism, and Inhibitory Effect against α-Glucosidase and Free Radicals - PMC [pmc.ncbi.nlm.nih.gov]
• 9. nucro-technics.com [nucro-technics.com]
• 10. mdpi.com [mdpi.com]
• 11. The promising antioxidant effects of lignans: Nrf2 activation comes into view - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The Power of Lignans: Plant Compounds with Multifaceted Health-Promoting Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. criver.com [criver.com]
• 15. oecd.org [oecd.org]
• 16. nucro-technics.com [nucro-technics.com]
• 17. Adapting the in vitro micronucleus assay (OECD Test Guideline No. 487) for testing of manufactured nanomaterials: recommendations for best practices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. criver.com [criver.com]
• 19. Targeting NF-κB pathway by dietary lignans in inflammation: expanding roles of gut microbiota and metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. oecd.org [oecd.org]
• 21. In Vitro Mammalian Chromosomal Aberration Test - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 22. cytotoxicity ic50 values: Topics by Science.gov [science.gov]
• 23. mdpi.com [mdpi.com]

Comparative ADME Profiles of Aschantin and Structurally Related Lignans: A Guide for Drug Development Professionals

An In-depth Analysis of the Absorption, Distribution, Metabolism, and Excretion of Aschantin (B80573), with a Comparative Look at Magnolin (B20458), Fargesin (B607417), and Eudesmin.

This guide offers a comprehensive overview of the current understanding of the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of aschantin, a bioactive tetrahydrofurofuran lignan (B3055560) with therapeutic potential. In the absence of complete in vivo pharmacokinetic data for aschantin, this report draws comparisons with the structurally similar and well-studied lignans (B1203133): magnolin, fargesin, and eudesmin. This comparative approach provides valuable insights for researchers and drug development professionals seeking to understand the pharmacokinetic behavior of this class of compounds.

Executive Summary

Aschantin undergoes extensive hepatic metabolism, indicating it is likely well-absorbed. However, like many lignans, it may be subject to significant first-pass metabolism, potentially affecting its oral bioavailability. This guide presents available data on the metabolism of aschantin and compares its potential ADME profile with that of magnolin, fargesin, and eudesmin, for which more extensive pharmacokinetic data are available. All quantitative data are summarized in comparative tables, and detailed experimental protocols are provided. Visual diagrams of metabolic pathways and experimental workflows are included to facilitate understanding.

Absorption

While specific oral bioavailability data for aschantin is not currently available, insights can be drawn from related compounds. Magnolin, another tetrahydrofurofuran lignan, has demonstrated good oral bioavailability in rats, ranging from 54.3% to 76.4%.[1] Conversely, fargesin exhibits low absolute bioavailability in mice (4.1–9.6%), suggesting that significant first-pass metabolism may limit the systemic exposure of some lignans after oral administration.[2] The absorption of lignans is influenced by their physicochemical properties, such as solubility and lipophilicity, as well as physiological factors like gastric emptying time and intestinal transporters.[3]

Distribution

Information regarding the specific tissue distribution and plasma protein binding of aschantin is limited. However, studies on other lignans provide some general expectations. For instance, magnolin has been shown to be considerably bound to rat plasma proteins, with a binding value of 71.3–80.5%.[1] Schisandra lignans, in general, exhibit a high capacity for plasma protein binding, which appears to correlate with their lipophilicity.[4] The volume of distribution for lignans can vary, influencing their concentration in different tissues.

Metabolism

The metabolism of aschantin has been investigated in vitro, revealing extensive biotransformation in the liver.

Phase I and Phase II Metabolism of Aschantin:

A study utilizing human, dog, mouse, and rat hepatocytes identified four phase I metabolites and fourteen phase II metabolites of aschantin.[5] The primary metabolic pathways involve O-demethylenation, O-desmethylation, and hydroxylation, followed by glucuronidation and sulfation.[5]

• Phase I Metabolism: The major phase I metabolite, aschantin catechol (M1), is formed via O-demethylenation, a reaction catalyzed by several cytochrome P450 (CYP) enzymes, including CYP2C8, CYP2C9, CYP2C19, CYP3A4, and CYP3A5.[5] Other phase I metabolites include O-desmethylaschantin (M2 and M3) and hydroxyaschantin (M4).[5]

• Phase II Metabolism: The phase I metabolites undergo extensive phase II conjugation. The catechol metabolites are further methylated by catechol O-methyltransferase (COMT) and subsequently conjugated with glucuronic acid or sulfate.[5]

The hepatic extraction ratio of aschantin is reported to be between 0.46 and 0.77 across the species tested, indicating a moderate to high degree of hepatic metabolism.[5]

Enzyme Inhibition:

Aschantin has been shown to be a potent mechanism-based inhibitor of several key drug-metabolizing enzymes, including CYP2C8, CYP2C9, CYP2C19, and CYP3A4.[6][7] It also weakly inhibits some UDP-glucuronosyltransferase (UGT) enzymes.[6][7] This suggests a potential for drug-drug interactions with co-administered therapeutic agents that are substrates for these enzymes.

Comparative Metabolism with Other Lignans:

Fargesin, a structurally similar lignan, also undergoes extensive hepatic metabolism, with a hepatic extraction ratio ranging from 0.59 to 0.78.[2] Its metabolism involves O-demethylenation and O-desmethylation, catalyzed by a similar set of CYP enzymes as aschantin.[2] Eudesmin and other tetrahydrofurofuranoid lignans have also been shown to inhibit UGT1A1 and UGT1A3 activities.[8][9]

Excretion

Specific data on the excretion pathways of aschantin are not available. For fargesin, urinary and fecal recovery were found to be negligible, suggesting that the high clearance is primarily due to metabolism.[2] Lignans and their metabolites are generally excreted in urine and feces.[10]

Comparison of Pharmacokinetic Parameters

The following table provides a comparative summary of the available pharmacokinetic parameters for aschantin and related lignans.

Parameter	Aschantin	Magnolin	Fargesin	Eudesmin
Oral Bioavailability (%)	Not Available	54.3 - 76.4 (in rats)[1]	4.1 - 9.6 (in mice)[2]	Not Available
Plasma Protein Binding (%)	Not Available	71.3 - 80.5 (in rats)[1]	Not Available	Not Available
Hepatic Extraction Ratio	0.46 - 0.77[5]	Not Available	0.59 - 0.78[2]	Not Available
Clearance	Not Available	Not Available	High (53.2–55.5 mL/min/kg in mice)[2]	Not Available
Half-life (t½)	Not Available	Not Available	Short (84.7–140.0 min in mice)[2]	Not Available
Major Metabolizing Enzymes	CYP2C8, 2C9, 2C19, 3A4, 3A5; COMT; UGTs; SULTs[5]	Not Available	CYP2C9, 3A4, 2C19, 2C8, 2B6, 1A2, 2D6; COMT; UGTs; SULTs[2]	UGT1A1, UGT1A3 (inhibition)[8]

Experimental Protocols

In Vitro Metabolism of Aschantin:

The metabolic profile of aschantin was investigated using cryopreserved hepatocytes from humans, dogs, mice, and rats. The experimental workflow is depicted below.

References

• 1. Pharmacokinetics of magnolin in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Comparative metabolism of fargesin in human, dog, monkey, mouse, and rat hepatocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. Study on the plasma protein binding rate of Schisandra lignans based on the LC-IT-TOF/MS technique with relative quantitative analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Comparative metabolism of aschantin in human and animal hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inhibitory Effects of Aschantin on Cytochrome P450 and Uridine 5'-diphospho-glucuronosyltransferase Enzyme Activities in Human Liver Microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Inhibitory Effects of Aschantin on Cytochrome P450 and Uridine 5′-diphospho-glucuronosyltransferase Enzyme Activities in Human Liver Microsomes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tetrahydrofurofuranoid Lignans, Eudesmin, Fargesin, Epimagnolin A, Magnolin, and Yangambin Inhibit UDP-Glucuronosyltransferase 1A1 and 1A3 Activities in Human Liver Microsomes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tetrahydrofurofuranoid Lignans, Eudesmin, Fargesin, Epimagnolin A, Magnolin, and Yangambin Inhibit UDP-Glucuronosyltransferase 1A1 and 1A3 Activities in Human Liver Microsomes [mdpi.com]
• 10. The fate of flaxseed-lignans after oral administration: A comprehensive review on its bioavailability, pharmacokinetics, and food design strategies for optimal application - PubMed [pubmed.ncbi.nlm.nih.gov]

Epiaschantin: A Head-to-Head Comparison with Known Therapeutic Agents in Oncology and Neuroprotection

For Researchers, Scientists, and Drug Development Professionals

Epiaschantin, a lignan (B3055560) found in plants such as Magnolia fargesii, has emerged as a compound of interest for its potential therapeutic applications. This guide provides a comparative analysis of Epiaschantin against established therapeutic agents in the fields of oncology and neuroprotection. The information is based on available preclinical data, highlighting the need for further research to fully elucidate its therapeutic potential.

Anticancer Activity

Current research suggests that Epiaschantin exhibits antiproliferative properties against certain cancer cell lines. While direct head-to-head clinical comparisons with approved chemotherapeutic agents are not yet available, preclinical data provides a preliminary basis for evaluation.

Quantitative Comparison of Antiproliferative Activity

Compound	Cell Line	IC50/ED50	Therapeutic Agent Class
Epiaschantin	P388 (Murine Leukemia)	ED50: 1.5 µg/mL[1]	Lignan
Doxorubicin	P388 (Murine Leukemia)	IC50: ~0.01-0.1 µM	Anthracycline Antibiotic
Cisplatin	Various Cancer Cell Lines	IC50: Varies widely (e.g., ~1-10 µM)	Platinum-based Compound

Note: IC50 (half-maximal inhibitory concentration) and ED50 (half-maximal effective dose) are measures of a drug's potency. A lower value indicates higher potency. Direct comparison of these values should be done with caution due to variations in experimental conditions.

Experimental Protocols

Sulforhodamine B (SRB) Assay for Antiproliferative Activity (as referenced for Epiaschantin):

• Cell Plating: Cancer cells (e.g., P388) are seeded in 96-well plates at an appropriate density and allowed to attach overnight.

• Compound Treatment: Cells are treated with various concentrations of Epiaschantin for a specified period (e.g., 48 hours).

• Cell Fixation: After incubation, cells are fixed with trichloroacetic acid (TCA).

• Staining: The fixed cells are stained with Sulforhodamine B dye, which binds to cellular proteins.

• Measurement: The absorbance of the solubilized dye is measured spectrophotometrically, which is proportional to the cell number.

• Data Analysis: The ED50 value is calculated from the dose-response curve.

Known Mechanisms of Action of Compared Anticancer Agents

• Doxorubicin: Intercalates into DNA, inhibits topoisomerase II, and generates free radicals, leading to DNA damage and apoptosis.

• Cisplatin: Forms platinum-DNA adducts, which interfere with DNA replication and transcription, ultimately triggering apoptosis.

The precise signaling pathways affected by Epiaschantin in cancer cells are still under investigation. Lignans (B1203133), as a class, have been shown to modulate various pathways involved in cell cycle regulation, apoptosis, and angiogenesis.

Putative Signaling Pathway for Lignan Anticancer Activity

Caption: Putative signaling pathways modulated by lignans in cancer cells.

Neuroprotective Activity

Several lignans have been investigated for their neuroprotective effects, suggesting a potential role in mitigating neuronal damage in neurodegenerative diseases. However, specific experimental data directly comparing Epiaschantin to approved neuroprotective agents is currently lacking.

Known Therapeutic Agents for Neurodegenerative Diseases

• Donepezil: An acetylcholinesterase inhibitor used to treat the symptoms of Alzheimer's disease by increasing the levels of acetylcholine (B1216132) in the brain.

• Memantine: An NMDA receptor antagonist used to treat moderate to severe Alzheimer's disease, which works by blocking the toxic effects of excess glutamate.

Experimental Protocols for Assessing Neuroprotection

In Vitro Neuroprotection Assay (General Protocol):

• Cell Culture: Primary neurons or neuronal cell lines (e.g., SH-SY5Y) are cultured.

• Induction of Neurotoxicity: Neuronal damage is induced using a neurotoxin (e.g., amyloid-beta, glutamate, or an oxidizing agent).

• Compound Treatment: Cells are co-treated or pre-treated with various concentrations of the test compound (e.g., Epiaschantin).

• Viability Assessment: Cell viability is measured using assays such as the MTT assay or by quantifying lactate (B86563) dehydrogenase (LDH) release.

• Mechanism of Action Studies: Further experiments can be conducted to investigate the effect of the compound on specific signaling pathways, oxidative stress markers, and apoptotic proteins.

Putative Signaling Pathway for Lignan Neuroprotective Activity

Lignans are thought to exert their neuroprotective effects through antioxidant and anti-inflammatory mechanisms.

Caption: Putative neuroprotective signaling pathways modulated by lignans.

Conclusion and Future Directions

The available data, although limited, suggests that Epiaschantin possesses bioactive properties that warrant further investigation for its potential as an anticancer and neuroprotective agent. To establish a clear head-to-head comparison with existing therapies, future research should focus on:

• In-depth in vitro studies to determine the IC50 values of Epiaschantin against a broader range of cancer cell lines, directly comparing its efficacy with standard chemotherapeutic drugs under the same experimental conditions.

• Preclinical in vivo studies in animal models of cancer and neurodegenerative diseases to evaluate the efficacy, safety, and pharmacokinetic profile of Epiaschantin.

• Mechanistic studies to precisely identify the molecular targets and signaling pathways modulated by Epiaschantin in both cancer and neuronal cells.

Such studies are crucial to bridge the current knowledge gap and to ascertain the potential of Epiaschantin as a novel therapeutic agent.

References

• 1. benthamdirect.com [benthamdirect.com]

Safety & Regulatory Compliance

Essential Safety and Handling Guide for (-)-Epicatechin

This document provides essential safety protocols, personal protective equipment (PPE) guidelines, and disposal procedures for handling (-)-Epicatechin in a laboratory setting. The following information is intended for researchers, scientists, and drug development professionals to ensure safe operational practices.

Hazard Identification and Safety Data

(-)-Epicatechin is classified as a substance that can cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2] It is important to handle this compound with care, utilizing appropriate personal protective equipment and following established laboratory safety protocols.

Hazard Classification	GHS Category	Hazard Statement
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[1][2]
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation[1][2]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation[1][2]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling (-)-Epicatechin, the use of appropriate PPE is mandatory.[3] A comprehensive PPE program should be implemented that addresses hazard assessment, proper selection and use of equipment, and training for all personnel.[3]

PPE Category	Item	Specifications and Use
Hand Protection	Chemical-resistant gloves	Unlined nitrile, neoprene, or butyl rubber gloves are recommended.[4] Ensure gloves are of adequate thickness and inspect for tears or punctures before use.[4]
Eye and Face Protection	Safety glasses with side shields or goggles	Must provide protection against splashes and dust.[4][5] A face shield may be necessary for procedures with a high risk of splashing.[4][5]
Respiratory Protection	Air-purifying respirator	Use a respirator with an appropriate cartridge for organic vapors and particulates, especially when handling the powder form or when adequate ventilation is not available.[4][6]
Body Protection	Laboratory coat or disposable coveralls	A lab coat should be worn to protect street clothing.[4][7] For larger quantities or tasks with a higher risk of contamination, disposable coveralls are recommended.[4]

Experimental Protocols: Safe Handling and Disposal

Engineering Controls:

• Work in a well-ventilated area.

• Use a fume hood when handling the solid powder to prevent inhalation of dust.[7]

Handling Procedures:

• Preparation: Before handling, ensure all necessary PPE is donned correctly.[3] Prepare the work area by covering surfaces with absorbent, disposable material.

• Weighing and Transfer: Conduct all weighing and transfer of solid (-)-Epicatechin within a fume hood to minimize dust generation and inhalation.[7]

• Solution Preparation: When dissolving the compound, add the solid to the solvent slowly to avoid splashing.

• Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and water.[1] Remove and properly dispose of or decontaminate PPE.[4]

First Aid Measures:

• In case of skin contact: Immediately wash the affected area with plenty of water.[8] If skin irritation occurs, seek medical advice.[8]

• In case of eye contact: Rinse cautiously with water for several minutes.[8] Remove contact lenses, if present and easy to do. Continue rinsing and consult an ophthalmologist.[8]

• If inhaled: Move the person to fresh air.[8] If breathing is difficult, seek medical attention.

• If swallowed: Rinse mouth with water.[8] Do NOT induce vomiting. Immediately call a poison center or doctor.[9][10]

Disposal Plan:

• Waste Collection: Collect all waste materials, including unused compounds, contaminated consumables (e.g., gloves, absorbent paper), and empty containers, in a designated and clearly labeled hazardous waste container.

• Disposal Method: Dispose of chemical waste through an approved waste disposal company.[10] Do not dispose of it with household garbage or allow it to reach the sewage system.[2] All disposal activities must comply with local, state, and federal regulations.

Caption: Workflow for the safe handling and disposal of (-)-Epicatechin.

References

• 1. carlroth.com [carlroth.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. Personal Protective Equipment - Overview | Occupational Safety and Health Administration [osha.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. niinfectioncontrolmanual.net [niinfectioncontrolmanual.net]
• 6. epa.gov [epa.gov]
• 7. benchchem.com [benchchem.com]
• 8. carlroth.com:443 [carlroth.com:443]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. biosynth.com [biosynth.com]